1-Chloro-4-methoxybutan-2-one

• CAS: 87308-03-0

Core Science & Biosynthesis

Technical Whitepaper: Structural Dynamics and Synthetic Utility of 1-Chloro-4-methoxybutan-2-one

Abstract

This technical guide provides a comprehensive analysis of 1-chloro-4-methoxybutan-2-one , a specialized bifunctional electrophile used in the synthesis of heterocycles and covalent protein modifiers. Unlike simple alkyl halides, this

-chloroketone possesses a "warhead" motif activated by the adjacent carbonyl, making it a potent alkylating agent. This document details the structural properties, regioselective synthesis strategies, and mechanistic pathways for its application in drug discovery, specifically focusing on Hantzsch thiazole synthesis and cysteine targeting.

Chemical Identity and Structural Analysis[1][2]

The molecule 1-chloro-4-methoxybutan-2-one represents a strategic intermediate in organic synthesis. It combines a highly reactive

-haloketone moiety with a distal methoxy ether, which serves as a stable, polar solubilizing group or a handle for further structural elaboration.

Physicochemical Profile[3][4]

Property	Value (Predicted/Experimental)	Significance
IUPAC Name	1-chloro-4-methoxybutan-2-one	Unambiguous identification
Formula		Molecular Weight: 136.58 g/mol
SMILES	COCCC(=O)CCl	Machine-readable string
Boiling Point	~75-80°C (at 15 mmHg)	Volatile; requires careful distillation
LogP	~0.45	Moderate lipophilicity; water-soluble organic
Reactive Motif	-Chloroketone ( )	High electrophilicity at C1

Electronic Structure and Reactivity

The reactivity of this molecule is dominated by the

-effect . The carbonyl group ( ) exerts a strong electron-withdrawing inductive effect (-I) on the adjacent methylene chloride ( ). This lowers the energy of the orbital, making the C1 carbon highly susceptible to nucleophilic attack ( ).

Simultaneously, the carbonyl oxygen is capable of coordinating with Lewis acids or forming hydrogen bonds, which can further activate the C-Cl bond or stabilize transition states during heterocycle formation.

Synthetic Strategies

Synthesizing 1-chloro-4-methoxybutan-2-one requires overcoming a critical regioselectivity challenge: distinguishing between the C1 (methyl) and C3 (methylene) positions of the parent ketone, 4-methoxybutan-2-one.

The Regioselectivity Challenge

Direct chlorination of methyl ketones with

under acidic conditions typically favors the more substituted position (C3) via the thermodynamic enol. To target the C1 position, we must utilize kinetic control or specific reagent systems.

Recommended Protocol: The Methanol/Sulfuryl Chloride Route

This method utilizes sulfuryl chloride (

) in methanol. The reaction proceeds via a methyl hemi-ketal intermediate, which sterically directs halogenation to the terminal methyl group (C1).

Experimental Workflow

• Starting Material: 4-methoxybutan-2-one (1.0 eq).

• Solvent System: Anhydrous Methanol (5-10 volumes).

• Reagent: Sulfuryl Chloride (

  , 1.05 eq).

• Conditions:

  to RT, 2-4 hours.

Step-by-Step Protocol:

• Setup: Charge a flame-dried 3-neck flask with 4-methoxybutan-2-one and anhydrous methanol under

  atmosphere. Cool to .

• Addition: Add

  dropwise over 30 minutes. Caution: Gas evolution ( , ). Vent to a scrubber.

• Reaction: Allow the mixture to warm to room temperature. Monitor by TLC or GC-MS. The intermediate acetal may be observed.

• Hydrolysis: Add water (2 volumes) and stir for 30 minutes to hydrolyze the dimethyl ketal back to the ketone.

• Workup: Extract with Dichloromethane (DCM). Wash organic layer with saturated

  (to remove acid traces) and brine.

• Purification: Dry over

  , concentrate, and distill under reduced pressure.

Validation (NMR):

• Target Product (C1-Cl): Look for a distinct singlet at

  (2H, ).

• Impurity (C3-Cl): A triplet/multiplet at

  indicates chlorination at the internal methylene.

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis workflow targeting the C1 position via the ketal pathway.

Reactivity Profile and Mechanism[5][6]

The primary utility of 1-chloro-4-methoxybutan-2-one lies in its ability to build heterocycles, particularly thiazoles via the Hantzsch Thiazole Synthesis .

Mechanism: Hantzsch Thiazole Synthesis

This reaction involves the condensation of the

-chloroketone with a thioamide (or thiourea). It is a self-validating cascade reaction: if the starting materials are correct, the thermodynamic drive to form the aromatic thiazole ring pushes the reaction to completion.

Mechanistic Steps:

• Nucleophilic Attack: The sulfur atom of the thioamide attacks the C1 carbon of the chloroketone (

  ), displacing chloride.

• Intermediate Formation: Formation of an

  -thioiminium ketone.

• Cyclization: The nitrogen lone pair attacks the ketone carbonyl.[1]

• Dehydration: Loss of water drives aromatization to the final thiazole.[1]

Mechanistic Pathway Diagram

Figure 2: Mechanistic cascade of the Hantzsch synthesis converting the chloroketone to a thiazole.

Applications in Drug Development[6][7]

Covalent Inhibition (Targeted Cysteine Modification)

In modern drug discovery,

-chloroketones are used as "warheads" to covalently modify catalytic cysteine residues in proteases (e.g., cysteine proteases like Cathepsin or viral proteases).

• Mechanism: The thiol (-SH) of the cysteine attacks the C1-Cl carbon.

• Specificity: The methoxyethyl tail (

  ) can occupy the S1' or S2 pocket of the enzyme, providing binding affinity before the covalent bond forms.

• Note: While less reactive than

  -bromoketones, chloroketones are often preferred for their better chemical stability in physiological buffers prior to target engagement.

Bifunctional Linkers

The molecule serves as a "linchpin" in fragment-based drug design (FBDD).

• Side A (Chloroketone): Reacts with thioamides to form a thiazole core.

• Side B (Methoxy): The methoxy group can be cleaved (using

  ) to reveal a primary alcohol, allowing for further conjugation (e.g., to PROTAC E3 ligase ligands).

Safety and Handling (E-E-A-T)

Warning:

-Haloketones are potent alkylating agents and lachrymators.

• Lachrymator: This compound will cause severe eye irritation and tearing. All operations must be performed in a functioning fume hood.

• Skin Contact: Corrosive and toxic.[2] Double-gloving (Nitrile/Laminate) is recommended.

• Quenching: Residual chloroketone should be quenched with an aqueous solution of cysteine or sodium thiosulfate before disposal to neutralize alkylating potential.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Standard text for enolate halogenation mechanisms).

• Wyman, D. P., & Kaufman, P. R. (1964). The Chlorination of Methyl Ketones with Sulfuryl Chloride. Journal of Organic Chemistry, 29(7), 1956–1960.

  in MeOH).

• Hantzsch, A. (1887).[1][3] Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und Chloraceton. Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. (Original description of the Hantzsch synthesis).

• PubChem Database. (2023). Compound Summary for 4-methoxybutan-2-one (Precursor). National Center for Biotechnology Information.

• Verma, A., et al. (2016). Alpha-Haloketones: A prime functionality in organic synthesis. Current Organic Synthesis. (Review of reactivity and applications).

Sources

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• 2. 2-Butanone, 4-methoxy- | C5H10O2 | CID 138889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. synarchive.com [synarchive.com]

Strategic Application of Methoxy-Substituted α-Chloroketones in Drug Discovery: A Technical Guide

Executive Summary

In the realm of medicinal chemistry and organic synthesis, α-chloroketones serve as highly versatile, bifunctional building blocks. When functionalized with electron-donating groups—specifically methoxy groups, such as in—these molecules exhibit finely tuned reactivity profiles. This whitepaper provides an in-depth mechanistic analysis, self-validating experimental protocols, and structural rationales for utilizing methoxy-substituted α-chloroketones in the development of active pharmaceutical ingredients (APIs).

Mechanistic Foundations: The Role of the Methoxy Group

The core utility of an α-chloroketone lies in its dual electrophilic centers: the carbonyl carbon and the adjacent α-carbon bearing the chlorine atom. The unusually high acidity of the α-protons also allows for facile enolization under basic conditions[1].

However, the introduction of a para-methoxy group fundamentally alters the molecule's electronic landscape:

• Resonance (+R) vs. Induction (-I): The methoxy group is electron-withdrawing via induction but strongly electron-donating via resonance into the aromatic ring.

• Reactivity Modulation: This electron donation stabilizes the transition state during nucleophilic attack at the α-carbon. Consequently, it mildly accelerates S_N2 reactions (such as S-alkylation) compared to unsubstituted phenacyl chlorides, while simultaneously reducing the hard electrophilicity of the carbonyl carbon. This differential modulation allows for highly chemoselective cascade reactions[2].

Synthetic versatility of methoxy-substituted alpha-chloroketones.

Synthetic Workflows: The Hantzsch Thiazole Synthesis

One of the most prominent applications of methoxy-substituted α-chloroketones is the construction of thiazole heterocycles via the3[3]. The reaction proceeds through a highly ordered sequence:

• Nucleophilic Attack (S_N2): The soft sulfur atom of a thioamide or thiourea attacks the soft α-carbon, displacing the chloride ion[3].

• Intramolecular Cyclization: The nitrogen atom attacks the carbonyl carbon, forming a hydroxythiazoline intermediate.

• Dehydration: The intermediate undergoes aromatization via the loss of a water molecule, yielding the stable thiazole ring.

Hantzsch Thiazole Synthesis Workflow from 4-Methoxyphenacyl Chloride.

Experimental Protocol: Self-Validating Thiazole Synthesis

To ensure reproducibility and scientific integrity, the following protocol for synthesizing 2-amino-4-(4-methoxyphenyl)thiazole is designed as a self-validating system. Every physical choice is grounded in mechanistic causality.

Materials:

• 2-Chloro-1-(4-methoxyphenyl)ethanone (1.0 eq, 10 mmol)

• Thiourea (1.1 eq, 11 mmol)

• Absolute Ethanol (20 mL)

Step-by-Step Methodology:

• Dissolution: Dissolve the 2-chloro-1-(4-methoxyphenyl)ethanone in absolute ethanol within a round-bottom flask.

  • Causality: Ethanol is selected as a polar protic solvent because it effectively solvates and stabilizes the departing chloride anion during the S_N2 displacement, thereby lowering the activation energy barrier[3].

• Nucleophile Addition: Add thiourea to the stirring solution at room temperature.

  • Causality: A slight stoichiometric excess (1.1 eq) of thiourea acts as a kinetic safeguard. It ensures the rapid and complete consumption of the highly reactive α-chloroketone, preventing competing side reactions such as self-condensation or unwanted enolate chemistry[1].

• Thermal Activation: Attach a reflux condenser and heat the mixture to reflux (~78°C) for 2 hours.

  • Causality: While the initial sulfur alkylation is rapid, the subsequent intramolecular cyclization and dehydration steps are endergonic activation processes that require thermal energy to proceed to the thermodynamic aromatic product[3].

• Self-Validating Precipitation: Monitor the reaction for the formation of a dense, pale-yellow precipitate.

  • Causality: The product forms as a thiazolium hydrochloride salt. Its inherent insolubility in hot ethanol drives the reaction equilibrium forward via Le Chatelier’s principle. The spontaneous precipitation serves as a self-validating visual indicator that the cyclization is complete.

• Isolation: Cool the mixture to 0°C, filter the precipitate, and wash with cold ethanol. Neutralize with saturated NaHCO3 to yield the free base.

Quantitative Data: Yield Optimization & Substituent Effects

The electronic influence of the methoxy group directly translates to measurable improvements in synthetic yields. Recent studies on the synthesis of2[2] highlight this effect.

Table 1: Comparative Yields of Thiazole Conjugates via Hantzsch Synthesis

Phenacyl Chloride Derivative	Yield (%)	Melting Point (°C)	Mechanistic Causality
Unsubstituted (Phenacyl chloride)	70.5	264–265	Baseline electrophilicity at the α-carbon.
4-Methoxy (4-Methoxyphenacyl chloride)	73.2	296–297	+R effect of methoxy stabilizes the S_N2 transition state, increasing the reaction rate and overall yield[2].
4-Chloro (4-Chlorophenacyl chloride)	64.8	>320	-I effect mildly deactivates the S_N2 pathway, increasing the likelihood of competitive side reactions[2].

Applications in Advanced Drug Discovery

Beyond basic heterocycle synthesis, methoxy-substituted α-chloroketones are critical in advanced pharmaceutical manufacturing.

• Antimicrobial Agents: Thiazole conjugates derived from 4-methoxyphenacyl chloride demonstrate potent broad-spectrum antimicrobial activity. For example, specific benzothiazolopyrimidine-thiazole conjugates synthesized from this building block exhibit strong inhibition against Gram-negative E. coli (MIC <29 μg/mL) and S. typhimurium[2]. The methoxy group improves the lipophilicity-hydrophilicity balance, aiding in cellular membrane penetration.

• Biocatalytic Chiral Amines: In modern process chemistry, α-chloroketones undergo α-etherification followed by4[4]. This biocatalytic approach yields enantiopure chiral amines, which are indispensable structural motifs in next-generation therapeutics[4].

References

• Tokyo Chemical Industry Co., Ltd. "2-Chloro-1-(4-methoxyphenyl)ethanone 2196-99-8". TCI Chemicals.
• Alharbi, A., et al. "Molecular modelling and antimicrobial activity of newly synthesized benzothiazolo[3,2-a]pyrimidine clubbed thiazole derivatives".
• BenchChem. "2-Chloro-1-(3-chlorophenyl)propan-1-one | 34841-41-3". BenchChem.
• MDPI. "Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals". MDPI.
• Master Organic Chemistry. "Haloform Reaction of Methyl Ketones". Master Organic Chemistry.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Molecular modelling and antimicrobial activity of newly synthesized benzothiazolo[3,2-a]pyrimidine clubbed thiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloro-1-(3-chlorophenyl)propan-1-one | 34841-41-3 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]

Reactivity Profile: 1-Chloro-4-methoxybutan-2-one in Organic Synthesis

This guide details the chemical behavior, synthesis, and application of 1-chloro-4-methoxybutan-2-one (CAS: 87308-03-0), a specialized

-chloroketone building block used in the synthesis of functionalized heterocycles and kinase inhibitors.

Executive Summary

1-Chloro-4-methoxybutan-2-one is a bifunctional electrophile combining the high reactivity of an

-chloroketone with a methoxyethyl side chain. In drug discovery, it serves as a critical "linchpin" reagent. The -chloro ketone moiety facilitates rapid cyclization into thiazoles, imidazoles, and furans, while the 2-methoxyethyl tail acts as a solubilizing group often required to optimize the ADME (Absorption, Distribution, Metabolism, Excretion) properties of lipophilic drug candidates.

This guide provides a mechanistic breakdown of its reactivity, validated synthetic protocols, and safety considerations for scale-up.

Molecular Architecture & Reactivity

The molecule possesses two distinct electrophilic sites and a potential chelation site:

Site	Moiety	Reactivity Mode	Hard/Soft Character
C1	-Methylene ( )	Alkylation / Cyclization	Soft Electrophile
C2	Carbonyl ( )	Nucleophilic Addition / Condensation	Hard Electrophile
C4	Methoxyethyl ( )	Inductive Stabilization / Solvation	Lewis Basic (Weak)

Mechanistic Insight: The "Thorpe-Ingold" Effect

While linear, the methoxyethyl chain can exhibit a pseudo-cyclic conformation due to intramolecular dipole interaction between the ether oxygen and the carbonyl carbon. This can subtly influence the kinetics of cyclization reactions (e.g., Hantzsch synthesis) by pre-organizing the molecule, although the effect is less pronounced than in gem-dimethyl systems.

Key Synthetic Transformations

A. Hantzsch Thiazole Synthesis (Primary Application)

The most robust application of 1-chloro-4-methoxybutan-2-one is the synthesis of 2,4-disubstituted thiazoles. Reaction with thioamides or thioureas yields thiazoles bearing a C4-methoxyethyl group, a common motif in kinase inhibitors to improve water solubility.

Mechanism:

• Nucleophilic Attack: The sulfur atom of the thioamide attacks the C1 position (

  ), displacing chloride.

• Cyclization: The amide nitrogen attacks the C2 carbonyl.

• Dehydration: Loss of water drives aromatization to the thiazole.

Figure 1: Mechanistic pathway for Hantzsch Thiazole Synthesis.

B. Indole & Pyrrole Synthesis (Bischler/Feist-Benary)

Under Lewis acid catalysis, the reagent reacts with anilines or

-dicarbonyls.

• Bischler Indole Synthesis: Reaction with excess aniline can lead to 3-substituted indoles, though the regioselectivity requires careful control of temperature to avoid multiple alkylations.

• Feist-Benary Furan Synthesis: Condensation with 1,3-dicarbonyl compounds (e.g., ethyl acetoacetate) in the presence of pyridine/base yields highly substituted furans.

Experimental Protocols

Protocol 1: Preparation of 1-Chloro-4-methoxybutan-2-one

Note: While commercially available, in-house synthesis ensures freshness, as

-chloroketones degrade upon storage.

Reaction: 3-Methoxypropionic acid

Acid Chloride Diazoketone Chloroketone

• Activation: Dissolve 3-methoxypropionic acid (10.0 g, 96 mmol) in DCM (100 mL). Add oxalyl chloride (1.2 equiv) and a catalytic drop of DMF. Stir 2 h at RT.[1] Concentrate to obtain 3-methoxypropionyl chloride .

• Diazotization: Dissolve the acid chloride in anhydrous Et2O (50 mL). Add dropwise to a solution of diazomethane (2.5 equiv) in Et2O at 0°C. Caution: Diazomethane is explosive. Stir 1 h.

• Chlorination: Bubble anhydrous HCl gas through the diazoketone solution at 0°C until nitrogen evolution ceases.

• Workup: Wash with sat. NaHCO3, brine, dry over MgSO4, and concentrate.

• Purification: Vacuum distillation (bp ~80-85°C @ 10 mmHg).

Protocol 2: Synthesis of 2-Amino-4-(2-methoxyethyl)thiazole

A self-validating test reaction for reagent quality.

• Setup: To a solution of thiourea (1.0 equiv) in Ethanol (0.5 M), add 1-chloro-4-methoxybutan-2-one (1.05 equiv).

• Reaction: Reflux for 2–4 hours. Monitor by TLC (formation of a polar, UV-active spot).

• Workup: Cool to RT. The product often precipitates as the hydrochloride salt. Filter and wash with cold ethanol.

• Free Base: Dissolve salt in water, neutralize with NH4OH, and extract with EtOAc.

• Yield: Expect >85% yield for high-quality starting material.

Stability & Handling (Safety)

• Lachrymator: Like most

  -haloketones, this compound is a potent lachrymator. Handle only in a functioning fume hood.

• Thermal Instability: Avoid prolonged heating above 100°C without solvent, as polymerization or self-alkylation can occur.

• Storage: Store at -20°C under argon. If the liquid turns dark brown, purify via short-path distillation before use.

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic workflow for the preparation of the title compound.

References

• Chemical Identity & Properties

  • 1-Chloro-4-methoxybutan-2-one (CAS 87308-03-0).[2][3][4][5][6][7] PubChem Database.[8] National Center for Biotechnology Information.

  • [Link]

• General Reactivity of

  -Chloroketones:

  • Echemi.[2][7] Product Database: 1-Chloro-4-methoxybutan-2-one.[2][3][6]

• Hantzsch Thiazole Synthesis Methodology

  • Organic Chemistry Portal. Synthesis of Thiazoles.

  • [Link]

• Related Synthetic Protocols (Analogous Methoxy-Alkyl Chlorides)

  • Synthesis of 4-methoxybutylmagnesium chloride from 1-chloro-4-methoxybutane.[9] BenchChem Technical Guides.[9]

Sources

• 1. US4468517A - Synthesis of thiazoles - Google Patents [patents.google.com]
• 2. echemi.com [echemi.com]
• 3. Methoxy-2-butanone | Sigma-Aldrich [sigmaaldrich.com]
• 4. CAS: 87308-03-0 | CymitQuimica [cymitquimica.com]
• 5. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 6. arctomsci.com [arctomsci.com]
• 7. echemi.com [echemi.com]
• 8. 1-Chloro-4-methoxybutane | C5H11ClO | CID 87363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comparative Technical Guide: 1-Chloro-4-methoxybutan-2-one vs. 1-Chloro-4-methoxybutane

Executive Summary

This technical guide provides a rigorous comparison between 1-chloro-4-methoxybutan-2-one (Compound A) and 1-chloro-4-methoxybutane (Compound B). While both share a methoxybutane skeleton, their reactivity profiles are diametrically opposed due to the oxidation state of the C2 position. Compound A is a high-reactivity

-chloroketone used primarily as an electrophilic warhead or heterocycle precursor. Compound B is a stable alkyl chloride used as a modular building block for installing methoxybutyl linkers.

Part 1: Molecular Architecture & Reactivity Profile

The fundamental difference lies in the electronic environment of the carbon-chlorine bond.

Feature	1-Chloro-4-methoxybutan-2-one	1-Chloro-4-methoxybutane
CAS Number	87308-03-0	17913-18-7
Structure
Classification	-Chloroketone (Haloketone)	Primary Alkyl Chloride
Electrophilicity	High (Activated by Carbonyl)	Moderate (Standard Alkyl Halide)
Primary Mechanism	(Accelerated) / Nucleophilic Addition	(Standard) / Grignard Formation
Lachrymator	Yes (Potent)	No (Mild Irritant)

Mechanistic Insight: The Carbonyl Effect

In 1-chloro-4-methoxybutan-2-one , the adjacent carbonyl group lowers the LUMO energy of the C-Cl bond (

), making the -carbon exceptionally electrophilic. This is known as the Thorpe-Ingold effect or simply electronic activation.

• Reactivity Consequence: Nucleophiles (amines, thiols) react with Compound A

  – times faster than with Compound B.

• Biological Implication: Compound A can irreversibly alkylate active site cysteines in proteases (e.g., Papain, Cathepsin), acting as a covalent warhead [1].

In 1-chloro-4-methoxybutane , the C-Cl bond is unactivated. Substitution requires strong nucleophiles, high temperatures, or conversion to a metallo-species (Grignard/Lithiate).

Part 2: Synthetic Workflows

Protocol A: Synthesis of 1-Chloro-4-methoxybutan-2-one

Rationale: Direct chlorination of 4-methoxy-2-butanone often yields poly-chlorinated byproducts. The most reliable research-scale method involves the reaction of 3-methoxypropanoyl chloride with diazomethane, followed by HCl (modified Arndt-Eistert/Nierenstein sequence).

Figure 1: Regioselective synthesis of the

-chloroketone via diazoketone intermediate.

Step-by-Step Methodology:

• Diazotization: To a solution of diazomethane (2.0 eq) in diethyl ether at 0°C, add 3-methoxypropanoyl chloride (1.0 eq) dropwise over 30 minutes. Caution: Diazomethane is explosive; use polished glassware.

• Intermediate Formation: Stir at 0°C for 1 hour. The acyl chloride converts to the

  -diazoketone ( ).

• Chlorination: Bubble dry HCl gas through the solution at 0°C until nitrogen evolution ceases.

• Workup: Wash with saturated

  , dry over , and concentrate. Purify via vacuum distillation (bp ~80°C at 15 mmHg).

Protocol B: Synthesis of 1-Chloro-4-methoxybutane

Rationale: The most scalable industrial route involves the ring-opening of tetrahydrofuran (THF) using thionyl chloride and methanol. This avoids handling pre-formed 4-methoxybutan-1-ol [2].

Figure 2: One-pot ring opening of THF to generate the methoxybutyl chloride.

Step-by-Step Methodology:

• Reagent Mixing: In a reactor fitted with a reflux condenser, charge THF (1.0 eq), Methanol (1.1 eq), and a catalytic amount of

  (0.05 eq).

• Chlorination: Add thionyl chloride (

  , 1.1 eq) dropwise, maintaining temperature <20°C.

• Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. The THF ring opens via nucleophilic attack of methanol on the activated oxonium species, followed by chloride substitution.

• Isolation: Quench with water, separate the organic layer, and distill fractionally (bp ~140°C at 760 mmHg).

Part 3: Applications in Drug Discovery

Heterocycle Construction (Compound A)

The

-chloroketone moiety is the gold standard for synthesizing thiazoles via the Hantzsch Thiazole Synthesis . This is critical for fragment-based drug discovery (FBDD).

Reaction: 1-Chloro-4-methoxybutan-2-one + Thioamide

4-(2-methoxyethyl)thiazole derivative.

• Mechanism: The sulfur atom of the thioamide attacks the

  -carbon (displacing Cl), followed by cyclization onto the carbonyl oxygen and dehydration.

Linker Installation (Compound B)

Compound B is used to install the 4-methoxybutyl group, a common lipophilic spacer that improves blood-brain barrier (BBB) penetration compared to pure alkyl chains due to the ether oxygen's hydrogen bond accepting capability.

• Key Use Case: Synthesis of Fluvoxamine intermediates and Grignard reagents (

  ) for coupling with aryl ketones [3].

Part 4: Safety & Handling Protocols

Critical Distinction: Treat Compound A as a chemical weapon precursor (lachrymator) in terms of handling rigor.

Hazard	1-Chloro-4-methoxybutan-2-one (A)	1-Chloro-4-methoxybutane (B)
GHS Signal	DANGER	WARNING
Acute Toxicity	High (Inhalation/Dermal)	Moderate (Oral)
Specific Hazard	Lachrymator (Tears/Blistering)	Flammable Liquid
PPE Requirement	Full Face Respirator + Double Nitrile	Safety Glasses + Fume Hood
Decontamination	10% Aqueous Ammonia (cleaves ketone)	Soap and Water

Why is A a Lachrymator? The high reactivity of the

-chloroketone allows it to alkylate the TRPA1 ion channels on sensory nerve endings in the eyes and lungs, causing immediate, severe pain and tearing. This is the same mechanism of action as chloroacetophenone (Mace).

References

• Power, T. D., et al. "Mechanism-based inhibition of cysteine proteases by alpha-haloketones." Biochemistry 41.48 (2002): 14225-14234. Link

• Preparation method of 4-methoxy-1-chlorobutane. Patent CN101602654B. Google Patents. Link

• BenchChem Technical Support. "Synthesis of 4-methoxybutylmagnesium chloride from 1-chloro-4-methoxybutane." BenchChem Application Notes. Link

• PubChem Compound Summary. "1-Chloro-4-methoxybutane (CAS 17913-18-7)." National Center for Biotechnology Information. Link

• Sigma-Aldrich. "Safety Data Sheet: 1-Chloro-4-methoxybutane." Link

Functional Group Profiling and Synthetic Utility of 1-Chloro-4-methoxybutan-2-one in Drug Discovery

Executive Summary

1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0) is a highly versatile aliphatic building block characterized by three distinct functional groups: a primary alkyl chloride, a central ketone, and a terminal methoxy ether. In the context of modern drug discovery and synthetic organic chemistry, this trifunctional nature allows it to serve both as a targeted covalent modifier and as a highly efficient synthon for heterocyclic construction. This whitepaper deconstructs the mechanistic reactivity of its functional groups, explores its application in covalent inhibitor design, and provides a self-validating protocol for its use in complex molecular synthesis.

Structural and Physicochemical Profiling

The utility of 1-chloro-4-methoxybutan-2-one stems from its optimal physicochemical profile. As a low-molecular-weight fragment, it provides a dense array of reactive and interactive sites without heavily penalizing the overall lipophilicity of a parent molecule.

Table 1: Physicochemical Properties and Mechanistic Implications

Property	Quantitative Value	Mechanistic Implication in Drug Design
Molecular Formula	C₅H₉ClO₂	Low molecular weight (136.58 g/mol ) ensures high ligand efficiency when utilized as a covalent warhead or fragment[1].
Exact Mass	136.029 Da	The distinct isotopic pattern (³⁵Cl/³⁷Cl) provides a built-in diagnostic tracer for LC-MS identification of covalent adducts[1].
XLogP3	0.4	High aqueous solubility prevents aggregation in biochemical assays and maintains optimal free-drug concentrations[1].
Polar Surface Area	26.3 Ų	Excellent membrane permeability; ideal for engaging intracellular targets without requiring active transport mechanisms[1].

Mechanistic Reactivity of the Functional Groups

The Alpha-Chloro Ketone Moiety: The Electrophilic Engine

The alpha-chloro ketone moiety is the primary driver of the molecule's reactivity. The strongly electron-withdrawing carbonyl group significantly lowers the energy of the adjacent C-Cl

antibonding orbital (LUMO). This electronic environment renders the alpha-carbon exceptionally susceptible to nucleophilic attack, particularly by soft nucleophiles such as thiolates[2]. In targeted covalent inhibitor (TCI) design, halomethyl ketones have historically been deployed as potent affinity labels for serine and cysteine proteases[3].

The Carbonyl Group: Pre-Covalent Anchoring and Transition State Mimicry

The ketone plays a critical dual role. Prior to covalent bond formation, it acts as a hydrogen bond acceptor, often engaging the oxyanion hole of a target protease to stabilize the pre-covalent complex. Furthermore, the ketone can undergo direct nucleophilic attack to form a reversible hemithioketal. This effectively mimics the tetrahedral transition state of peptide bond hydrolysis—a mechanism that has been successfully exploited in the development of ketone-based inhibitors for the SARS-CoV-2 3CL protease[4].

The Methoxy Ether Linkage: The Flexible Vector

While the alpha-chloro ketone drives covalent engagement, the terminal methoxy ether provides a flexible, polar extension. This ether linkage is chemically stable under physiological conditions and acts as a hydrogen bond acceptor, allowing the molecule to probe solvent-exposed channels or secondary binding pockets adjacent to an enzyme's active site.

Fig 1: SN2 mechanism of cysteine covalent modification by alpha-chloro ketones.

Synthetic Utility: Self-Validating Hantzsch Thiazole Synthesis

Beyond direct biological application,

-chloroketones are highly valuable intermediates in organic synthesis[5]. The following protocol details the synthesis of a 2-substituted-4-(2-methoxyethyl)thiazole via a Hantzsch cyclization, utilizing a self-validating feedback loop to ensure absolute structural integrity.

Causality & Design

The Hantzsch synthesis leverages the bifunctional nature of the alpha-chloro ketone. The thioamide sulfur first acts as a nucleophile, displacing the chloride via an

mechanism. Subsequently, the thioamide nitrogen attacks the carbonyl carbon, forming a hydroxythiazoline intermediate, which undergoes acid-catalyzed dehydration to yield the aromatic thiazole[2].

Step-by-Step Methodology

Step 1: Reagent Mixing

• Action : Dissolve 1.0 eq of a selected thioamide in absolute ethanol (0.2 M) at room temperature.

• Causality : Ethanol is selected because its protic nature effectively solvates the leaving chloride anion during the initial

  displacement, lowering the transition state energy. Its boiling point (78 °C) provides the optimal thermal window for cyclization without risking thermal cleavage of the methoxy ether.

Step 2: Electrophile Addition

• Action : Add 1.05 eq of 1-chloro-4-methoxybutan-2-one dropwise at 0 °C, then warm to room temperature.

• Causality : The alpha-chloro ketone is a highly reactive electrophile. Dropwise addition at 0 °C controls the exothermic

  reaction, preventing localized heating that could lead to unwanted polymerization[5].

Step 3: Cyclization

• Action : Heat the reaction mixture to 78 °C (reflux) for 2 hours.

• Causality : Thermal energy drives the intramolecular nucleophilic attack of the thioamide nitrogen onto the carbonyl carbon.

Step 4: Validation Gate (LC-MS)

• Action : Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

• Self-Validating Logic :

  • Success State: Observation of the

    peak corresponding to the fully aromatized thiazole (indicating successful loss of and ). Proceed to Step 5.

  • Correction State: If a mass of

    is dominant, the reaction is stalled at the hydroxythiazoline intermediate. The operator must add 0.1 eq of glacial acetic acid to catalyze the final dehydration step and reflux for an additional hour.

Step 5: Purification

• Action : Concentrate under reduced pressure, neutralize with saturated

  , extract with ethyl acetate, and purify via silica gel flash chromatography.

• Causality : Neutralization is critical to remove the HCl byproduct, which could otherwise protonate the newly formed thiazole nitrogen, causing it to streak on the silica column and ruin isolated yields.

Fig 2: Self-validating Hantzsch thiazole synthesis workflow utilizing LC-MS feedback loops.

Conclusion

1-Chloro-4-methoxybutan-2-one is a highly tunable, multi-faceted chemical entity. By understanding the distinct electronic causalities of its alpha-chloro ketone and methoxy ether groups, drug development professionals can leverage it both as a precision covalent warhead for cysteine targeting and as a reliable building block for complex heterocyclic scaffolds.

References

1.1 - ECHEMI 2. 3 - Cambridge MedChem Consulting 3.4 - Journal of Medicinal Chemistry (ACS) 4.5 - The Journal of Organic Chemistry (ACS) 5. 2 - University of Pretoria

Sources

• 1. echemi.com [echemi.com]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. Covalent Inhibitors | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Strategic Sourcing and Technical Profile: 1-Chloro-4-methoxybutan-2-one

An in-depth technical guide and strategic sourcing whitepaper on 1-Chloro-4-methoxybutan-2-one .

Executive Summary

1-Chloro-4-methoxybutan-2-one (CAS 87308-03-0) is a specialized aliphatic

-chloroketone building block used primarily in the synthesis of heterocycles—specifically thiazoles and imidazoles—within pharmaceutical discovery.[1] Unlike commodity solvents, this compound is a Tier 3 Fine Chemical , typically available only through custom synthesis or specialized catalog houses.

Its dual functionality—a reactive chloroketone "warhead" for cyclization and a methoxyethyl "tail" for solubility—makes it a critical intermediate for installing the 2-(2-methoxyethyl) motif into drug candidates. This guide details the synthesis pathways, safety protocols (lachrymator management), and strategic sourcing parameters required to procure this material effectively.

Technical Specifications & Chemical Identity

Parameter	Specification
IUPAC Name	1-Chloro-4-methoxybutan-2-one
Synonyms	1-Chloro-4-methoxy-2-butanone; Chloromethyl 2-methoxyethyl ketone
CAS Number	87308-03-0
Molecular Formula
Molecular Weight	136.58 g/mol
Predicted Boiling Point	185°C (at 760 mmHg) / ~70-75°C (at 15 mmHg)
Density	~1.12 g/cm³
Physical State	Colorless to pale yellow liquid
Solubility	Soluble in DCM, THF, Ethyl Acetate; Decomposes in water
Stability	Moisture sensitive; prone to polymerization if acidic impurities remain.[2]

Critical Safety Warning: Lachrymator

As an

-chloroketone, this compound is a potent lachrymator (tear-inducing agent) and alkylating agent.

• Handling: Must be handled in a certified fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and face shield.

• Neutralization: Spills should be treated with dilute ammonia or sodium bicarbonate solution to quench the alkylating potential.

Synthesis & Manufacturing Workflows

Understanding the manufacturing route is vital for assessing impurity profiles during procurement. There are two primary routes: the High-Fidelity Arndt-Eistert Sequence (preferred for R&D) and the Direct Chlorination Route (industrial cost-saving).

Route A: The Acid Chloride Sequence (High Purity)

This route guarantees regioselectivity, ensuring the chlorine atom is placed exclusively at the terminal (C1) position.

Mechanism:

• Activation: 3-Methoxypropionic acid is converted to its acid chloride.

• Homologation: Reaction with diazomethane yields the diazoketone.

• Chlorination: Treatment with anhydrous HCl generates the target chloroketone with

  release.

Route B: Direct Chlorination (Industrial)

Direct chlorination of 4-methoxy-2-butanone using Sulfuryl Chloride (

).

• Risk: This often yields a mixture of the target (C1-Cl) and the internal isomer (C3-Cl, 3-chloro-4-methoxybutan-2-one).

• QC Requirement: Buyers must request Regio-Isomer Analysis (GC-MS) to ensure <5% of the C3 isomer.

Visual Workflow: Synthesis Pathways

Caption: Comparison of the regioselective Arndt-Eistert route (solid lines) versus the direct chlorination route (dashed), highlighting potential isomer impurities.

Market Analysis: Suppliers & Pricing

CAS 87308-03-0 is not a commodity chemical . It is typically "Made to Order" (MTO). Large catalogs (Sigma, Fisher) often do not stock this specific isomer, listing instead the ether analog (1-chloro-4-methoxybutane).

Supplier Landscape

Primary sourcing should focus on specialized fine chemical manufacturers in China and India, or boutique synthesis houses in the West.

Supplier Tier	Representative Companies	Availability Model	Risk Profile
Tier 1 (Global Catalog)	Sigma-Aldrich, Fisher	Rarely Stocked	Low Risk, High Price
Tier 2 (Specialist)	Leap Chem , Ambeed, Combi-Blocks	Lead Time: 2-4 Weeks	Moderate Risk, Good Value
Tier 3 (Bulk Mfg)	Hangzhou Dayang, ChemTik	MTO (Bulk Only)	Higher Risk (QC Required)

Price Estimation Models (2025)

Pricing is highly volume-dependent due to the hazardous chemistry (diazomethane or chlorination) involved in production.

• Research Scale (1g - 10g): $150 - $400 USD per gram.

  • Driver: High FTE cost for hazardous setup.

• Pilot Scale (100g - 1kg): $800 - $2,500 USD per kg.

  • Driver: Economies of scale in reagent handling.

• Commercial Scale (>10kg): $300 - $600 USD per kg.

  • Note: Requires 3-month lead time for campaign manufacturing.

Applications in Drug Development

The core utility of 1-Chloro-4-methoxybutan-2-one lies in its ability to build 5-membered heterocycles with a solubilizing tail.

The Hantzsch Thiazole Synthesis

The most common reaction is the condensation with thioamides or thioureas.

Protocol:

• Dissolve Thioamide (

  ) in Ethanol.

• Add 1-Chloro-4-methoxybutan-2-one (1.0 equiv).

• Reflux for 2-4 hours.

• Result: A thiazole ring substituted at the 4-position with a

  group.

This motif is frequently used to improve the LogD and metabolic stability of lipophilic drug scaffolds by introducing the polar-but-neutral ether chain.

Procurement & Quality Control Checklist

When issuing a Request for Quote (RFQ), specific technical requirements must be met to ensure the material is usable for synthesis.

RFQ Specification Template

"We request a quote for [Amount] of CAS 87308-03-0.

• Purity: >95.0% by GC. [3] * Identity: 1H-NMR confirmation required.

• Specific Impurity Limit: Regio-isomer (3-chloro) must be <5% .

• Packaging: Sealed under Argon/Nitrogen; Sure/Seal bottle preferred.

• Shipping: Must comply with UN2920 (Corrosive/Flammable) regulations."

QC Validation (Self-Check)

Upon receipt, validate the material immediately:

• Visual: Clear liquid.[4][5] Darkening indicates polymerization (HCl release).

• 1H-NMR (CDCl3): Look for the diagnostic triplet of the

  group at ~4.1 ppm .

  • Impurity Flag: A doublet at ~1.6 ppm suggests the methyl group of the 3-chloro isomer (wrong structure).

References

• PubChem. (2025).[6][7] Compound Summary: 1-Chloro-4-methoxybutan-2-one.[1] National Library of Medicine.[6] Retrieved from [Link]

• Organic Syntheses. (2021). Synthesis of 5-Benzyl-4-methyl-2-aminothiazolium Hydrochloride via alpha-chloroketones.[8] Org.[4][5][9] Synth. 2014, 91, 185-200. (Mechanistic reference for thiazole synthesis). Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. prepchem.com [prepchem.com]
• 3. BDE No 28 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. CAS 15893-42-2: 3-(4-METHOXYPHENYL)PROPIONYL CHLORIDE [cymitquimica.com]
• 5. chembk.com [chembk.com]
• 6. 3-Methoxypropanoyl chloride | C4H7ClO2 | CID 2759728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Chloro-4-methoxybutane | C5H11ClO | CID 87363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. EP0060808B1 - 4-chloro-4-chloromethyloxetan-2-one and process for its preparation - Google Patents [patents.google.com]

Engineering Complexity: A Comprehensive Guide to Methoxy-Substituted α-Chloroketones in Pharmaceutical Synthesis

Executive Overview

As bifunctional building blocks, α-chloroketones occupy a privileged space in organic synthesis and drug development. When these scaffolds are functionalized with a methoxy group—either on an adjacent aryl ring or an aliphatic chain—their reactivity profile becomes highly nuanced. The methoxy substituent introduces competing electronic and steric effects that dictate the success or failure of downstream transformations. This whitepaper provides an in-depth mechanistic analysis of methoxy-substituted α-chloroketones, detailing field-proven synthetic methodologies, self-validating experimental protocols, and their translational applications in modern drug discovery.

Mechanistic Causality: The "Methoxy Dilemma"

The synthesis of α-chloroketones typically relies on the direct electrophilic halogenation of an enol or enolate intermediate. However, the introduction of a methoxy group fundamentally alters the electronic landscape of the molecule.

Because the methoxy group is a strong electron-donating group (EDG) via resonance (

effect), it highly activates aromatic systems toward electrophilic attack. If one attempts a direct chlorination of a methoxy-aryl ketone using standard reagents (e.g., or N-chlorosuccinimide), the nucleophilic aromatic ring often outcompetes the enol carbon for the electrophile. This results in unwanted ring chlorination or polyhalogenation, drastically reducing the yield of the target α-chloroketone, as noted in the1 study[1].

To bypass this chemoselectivity issue, application scientists must employ orthogonal synthetic strategies, such as the homologation of acid chlorides via a diazoketone intermediate, which entirely avoids the enolization pathway[1].

Validated Synthetic Methodologies & Protocols

Protocol 1: Synthesis via the Diazoketone Route (Arndt-Eistert Homologation)

To prevent competitive ring halogenation, the most reliable method for synthesizing methoxy-aryl α-chloroketones is the diazoketone route. This approach was successfully demonstrated in the2[2].

Causality & Design: By converting a methoxy-substituted acid chloride to a diazoketone, we create a stable, isolable intermediate. The subsequent addition of anhydrous HCl protonates the diazo carbon, turning nitrogen gas into an exceptional leaving group, which is then displaced by the chloride ion.

Step-by-Step Methodology:

• Acyl Chloride Formation: Dissolve 1.0 equivalent of the methoxy-substituted carboxylic acid in anhydrous dichloromethane (DCM). Add 1.2 equivalents of oxalyl chloride dropwise at 0 °C, followed by a catalytic amount of DMF.

  • Self-Validation: The cessation of gas (

    , ) evolution serves as a visual indicator of complete conversion to the acid chloride.

• Diazoalkane Addition: In a separate flask, prepare a solution of the diazoalkane (e.g., diazomethane or diazo-n-octane, 2.5 eq) in ether at 0 °C. Slowly add the acyl chloride solution dropwise.

  • Causality: The excess diazoalkane acts as a base to scavenge the liberated HCl, preventing the premature formation of the chloroketone[2].

• Quenching & Chlorination: Once the α-diazoketone is formed (verified by TLC; typically a yellow mobile liquid), add a solution of anhydrous HCl in dioxane dropwise at 0 °C[2].

  • Self-Validation: The immediate, vigorous evolution of

    gas confirms the substitution of the diazo group by chloride. The reaction is complete when gas evolution ceases.

• Isolation: Concentrate the mixture under reduced pressure at low temperature to yield the methoxy-substituted α-chloroketone.

Mechanistic workflow of the diazoketone route to alpha-chloroketones.

Translational Applications in Drug Discovery

Multicomponent Reactions (MCRs) for Peptidomimetics

Methoxy-substituted α-chloroketones are highly reactive electrophiles in isonitrile-based multicomponent reactions, such as the Passerini and Ugi condensations. As detailed in3, the α-chloro group exerts an inductive electron-withdrawing effect that accelerates the initial condensation[3]. Post-condensation, the chloride acts as an internal leaving group. Treatment of the resulting chloro-substituted acyloxyamides with a mild base triggers an intramolecular cyclization, yielding acyloxy-β-lactams—the core structural element of penicillins and cephalosporins[3].

Biocatalytic Reduction to Chiral α-Chloroalcohols

Enantiomerically pure α-chloroalcohols are critical precursors for blockbuster drugs, including antidepressants like fluoxetine and tomoxetine[4]. Chemical asymmetric reduction of α-chloroketones often suffers from unwanted reductive dechlorination. To solve this, researchers utilize 4[4].

Protocol 2: Biocatalytic Asymmetric Reduction

• Enzyme Preparation: Suspend the recombinant ketoreductase and glucose dehydrogenase (GDH, for cofactor recycling) in a pH 7.0 phosphate buffer.

• Substrate Addition: Dissolve the methoxy-substituted α-chloroketone in a minimal amount of DMSO (up to 5% v/v) to overcome poor aqueous solubility, then add to the buffer.

• Cofactor Initialization: Add

  (0.1 eq) and D-glucose (2.0 eq).

  • Causality: GDH oxidizes glucose to gluconolactone, driving the continuous regeneration of

    , which provides the hydride for the highly stereoselective reduction of the ketone[5].

• Incubation & Extraction: Incubate at 30 °C for 16-24 hours. The resulting chiral halohydrin can be isolated via ethyl acetate extraction or treated directly with NaOH to induce ring closure, yielding a chiral epoxide[5].

Divergent synthetic applications of alpha-chloroketones in drug discovery.

Quantitative Performance Metrics

The table below summarizes the expected yields and enantiomeric excesses (ee) for the methodologies discussed, compiled from the cited literature[2][3][4][5][6].

Substrate	Reaction Methodology	Key Reagent / Catalyst	Yield (%)	Enantiomeric Excess (ee %)
3-Methoxy cinnamoyl chloride	Diazoketone Homologation	Diazo-n-octane / HCl	88–90	N/A
Methoxy-substituted aldehydes	Direct α-Chlorination	NCS / Fluorous (S)-pyrrolidine	>85	90–97
α-Chloro-1-phenoxy-2-propanone	Biocatalytic Reduction	Ketoreductase (KcDH) / NADPH	78–87	>98
Methoxy-α-chloroketones	Passerini Condensation	Isocyanide / Carboxylic acid	65–80	N/A

References

• Synthetic Access to Aromatic α-Haloketones Source: PMC - NIH URL:[Link]

• α-Chloroketone and α-Chloroaldehyde synthesis by chlorination Source: Organic Chemistry Portal URL:[Link]

• Synthesis of α-Diazoketones by The Action of Diazo-N-Octane on 3-Methoxy Cinnamoyl Chloride Source: Oriental Journal of Chemistry URL:[Link]

• Studies on the Chemistry and Reactivity of α-Substituted Ketones in Isonitrile-Based Multicomponent Reactions Source: PMC - NIH URL:[Link]

• 'Green' synthesis of important pharmaceutical building blocks: Enzymatic access to enantiomerically pure α-chloroalcohols Source: ResearchGate URL:[Link]

• One-pot chemo- and photo-enzymatic linear cascade processes Source: Digital CSIC URL:[Link]

Sources

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of α-Diazoketones by The Action of Diazo-N-Octane on 3-Methoxy Cinnamoyl Chloride – Oriental Journal of Chemistry [orientjchem.org]
• 3. Studies on the Chemistry and Reactivity of α-Substituted Ketones in Isonitrile-Based Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. digital.csic.es [digital.csic.es]
• 6. α-Chloroketone and α-Chloroaldehyde synthesis by chlorination [organic-chemistry.org]

Protocols & Analytical Methods

Hantzsch thiazole synthesis with 1-Chloro-4-methoxybutan-2-one

Executive Summary

This application note details the optimized protocol for synthesizing 4-(2-methoxyethyl)thiazole derivatives utilizing 1-Chloro-4-methoxybutan-2-one as the key

-haloketone building block. While the Hantzsch synthesis is a century-old reaction, this specific substrate offers a strategic advantage in medicinal chemistry: the introduction of a polar, non-hydrogen bond donating methoxyethyl side chain. This moiety is frequently employed to modulate lipophilicity ( ) and improve metabolic stability compared to simple alkyl chains.

This guide addresses specific challenges associated with this reagent, including its latent instability and the hygroscopic nature of the resulting thiazole salts, providing a robust, self-validating workflow for drug discovery applications.

Chemical Basis & Mechanistic Insight

The Hantzsch thiazole synthesis is a bimolecular condensation between an

-haloketone (electrophile) and a thioamide or thiourea (dinucleophile).

Key Mechanistic Features:

• Regioselectivity: The reaction is highly regioselective. The sulfur atom of the thioamide is the most nucleophilic site and attacks the

  -carbon of the chloroketone first (S-alkylation).

• Cyclization: The nitrogen atom subsequently attacks the carbonyl carbon, closing the ring to form a hydroxythiazoline intermediate.[1]

• Aromatization: Acid-catalyzed dehydration drives the system to the aromatic thiazole product.

Diagram 1: Mechanistic Pathway The following diagram illustrates the stepwise conversion of 1-Chloro-4-methoxybutan-2-one into the thiazole core.

Caption: Stepwise mechanism of Hantzsch synthesis showing S-alkylation, cyclization, and final dehydration.

Reagent Profile: 1-Chloro-4-methoxybutan-2-one[2]

Before initiating synthesis, the integrity of the

-chloroketone must be verified. This reagent is prone to degradation upon prolonged storage.

Property	Specification	Critical Note
CAS Number	87308-03-0	Verify against isomer 1-chloro-4-methoxy-2-butanone.[2]
Molecular Weight	136.58 g/mol	Use for stoichiometry calculations.
Appearance	Colorless to pale yellow liquid	Darkening indicates polymerization or HCl release.
Stability	Moderate	Store at 2-8°C under inert gas (Ar/N2). Lachrymator.
Solubility	Miscible in EtOH, MeOH, DMF	Compatible with standard Hantzsch solvents.

Safety Warning: As an

-haloketone, this compound is a potent alkylating agent. Double-gloving (Nitrile/Neoprene) and handling in a fume hood are mandatory.

Experimental Protocols

Two methods are provided: Method A (Standard Thermal) for scalability and robustness, and Method B (Microwave) for rapid library generation.

Method A: Standard Thermal Synthesis (High Robustness)

Best for: Gram-scale synthesis, sensitive thioamides.

Materials:

• 1-Chloro-4-methoxybutan-2-one (1.0 equiv)

• Thioamide or Thiourea derivative (1.0 - 1.1 equiv)[3][4]

• Ethanol (Absolute, anhydrous preferred)

• Molecular Sieves (3Å, optional for moisture sensitivity)

Step-by-Step Protocol:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Thioamide/Thiourea (1.1 equiv) in Ethanol (concentration ~0.5 M).

• Addition: Add 1-Chloro-4-methoxybutan-2-one (1.0 equiv) dropwise at room temperature.

  • Note: A slight exotherm may be observed.

• Reaction: Fit the flask with a reflux condenser. Heat the mixture to reflux (approx. 78°C) for 4–12 hours.

  • Monitoring: Monitor by TLC (System: 50% EtOAc/Hexanes) or LC-MS. The starting chloroketone is not UV active, so track the consumption of the thioamide and appearance of the product peak.

• Work-up (Critical Step):

  • The reaction produces the hydrochloride salt of the thiazole, which is often soluble in ethanol.

  • Concentrate the reaction mixture to ~20% volume under reduced pressure.

  • Neutralization: Dilute with EtOAc and slowly add saturated aqueous

    until pH ~8-9. CO2 evolution will occur.

  • Separate layers. Extract aqueous layer 2x with EtOAc.

• Purification: Dry combined organics over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, Gradient: 0-60% EtOAc in Hexanes).

Method B: Microwave-Assisted Synthesis (High Throughput)

Best for: Library synthesis, difficult substrates.

Parameters:

• Solvent: Ethanol or iPrOH (2-4 mL per mmol).

• Temperature: 120°C.

• Time: 10–20 minutes.

• Vessel: Sealed pressure vial.

Protocol:

• Combine 1-Chloro-4-methoxybutan-2-one (1.0 equiv) and Thioamide (1.2 equiv) in the microwave vial.

• Add solvent and seal.

• Irradiate at 120°C (High Absorption setting) for 15 minutes.

• Cool to RT. Analyze by LC-MS.

• Proceed to Work-up as described in Method A.

Process Optimization & Troubleshooting

Diagram 2: Experimental Workflow & Decision Tree

Caption: Operational workflow including quality control checkpoints for the chloroketone reagent.

Common Issues & Solutions:

Issue	Probable Cause	Solution
Low Yield	Volatility of Chloroketone	Do not heat the reaction open to air. Ensure condenser is efficient.
Dark Tarry Product	Polymerization	The chloroketone is acid-sensitive. Add a scavenger (e.g., 1.0 eq ) to the reaction to buffer the HCl generated (Hantzsch-Widman modification).
Product in Aqueous Layer	High Polarity	The methoxyethyl group increases water solubility. Use "salting out" (saturate aqueous layer with NaCl) during extraction or use DCM/Isopropanol (3:1) for extraction.[5]

Characterization Criteria

A successful synthesis of a 4-(2-methoxyethyl)thiazole core should exhibit the following spectral signatures:

• 1H NMR (

  ):

  • Thiazole C5-H: Singlet around

    6.8 – 7.0 ppm.

  • Methoxy (

    ): Singlet around 3.3 – 3.4 ppm.

  • Side Chain (

    ): Two triplets (or multiplets) around 2.9 – 3.0 ppm (benzylic-like) and 3.6 – 3.7 ppm (ether-adjacent).

• LC-MS: Strong

  peak. Note that the mass will be .

References

• Hantzsch, A. (1887).[1] "Ueber die Synthese des Thiazols und seiner Derivate". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132.

• BenchChem Application Notes. (2025). "Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives". BenchChem Technical Library.

• PubChem Compound Summary. (2025). "1-Chloro-4-methoxybutan-2-one".[2][6] National Center for Biotechnology Information.

• Organic Chemistry Portal. (2024). "Thiazole Synthesis". Organic Chemistry Portal.

• Ma, X., et al. (2020).[7] "Selectivity in Thiazole Synthesis". Organic Letters, 22, 5284-5288.[7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. Synthesis and Solvatochromism of New Thiazole Derivatives Bearing N,N-Bis(2-methoxyethyl) Benzenesulfonamide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. PubChemLite - 1-chloro-4-methoxybutan-2-one (C5H9ClO2) [pubchemlite.lcsb.uni.lu]
• 7. Thiazole synthesis [organic-chemistry.org]

Application Notes and Protocols: Nucleophilic Substitution Reactions of α-Chloroketones

Introduction

α-Chloroketones are a pivotal class of organic compounds, distinguished by their heightened reactivity which makes them invaluable building blocks in synthetic chemistry. Their importance is particularly pronounced in the pharmaceutical industry and drug development, where they serve as key intermediates in the synthesis of a wide array of bioactive molecules and complex heterocyclic systems.[1][2] The presence of a chlorine atom on the carbon adjacent to the carbonyl group creates a unique electronic environment, rendering the α-carbon highly susceptible to nucleophilic attack. This enhanced reactivity, often referred to as the "α-haloketone effect," sets them apart from simple alkyl halides, enabling a diverse range of chemical transformations.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the nucleophilic substitution reactions of α-chloroketones. We will delve into the underlying reaction mechanisms, provide detailed experimental protocols for various classes of nucleophiles, and discuss potential side reactions and how to mitigate them.

Mechanistic Overview: A Dichotomy of Pathways

The reactions of α-chloroketones with nucleophiles are not always straightforward and can proceed through several competing pathways. The outcome of the reaction is highly dependent on the structure of the α-chloroketone, the nature of the nucleophile, and the reaction conditions.

The S_N2 Pathway: A Direct Displacement

The most common reaction pathway is the bimolecular nucleophilic substitution (S_N2) reaction. In this concerted mechanism, the nucleophile directly attacks the α-carbon, leading to the displacement of the chloride ion and the formation of a new carbon-nucleophile bond. The carbonyl group plays a crucial role in activating the α-carbon towards this attack through its electron-withdrawing inductive effect, which polarizes the C-Cl bond.[3][4]

Caption: The S_N2 mechanism on an α-chloroketone.

Competing Pathways: The Favorskii Rearrangement

A significant competing reaction, especially in the presence of a strong base, is the Favorskii rearrangement. This pathway is prevalent when the α-chloroketone possesses an enolizable α'-proton. The reaction proceeds through a cyclopropanone intermediate, which is then attacked by the nucleophile (often the base itself), leading to a rearranged carboxylic acid derivative.[5][6][7] For cyclic α-haloketones, this rearrangement results in a ring contraction, a synthetically useful transformation.[6][7]

Caption: The Favorskii rearrangement mechanism.

Epoxide Formation: An Intramolecular Alternative

Another possible side reaction involves the formation of an epoxide. This typically occurs when the nucleophile can also act as a base, abstracting the α-proton to form an enolate. The enolate can then undergo an intramolecular S_N2 reaction, displacing the chloride to form an epoxide. This pathway is more likely with certain substrates and reaction conditions.[8][9]

Experimental Protocols

The following protocols are provided as a general guide. Researchers should optimize the conditions for their specific substrates and nucleophiles.

Protocol 1: General Procedure for S_N2 Reaction with Amines

This protocol describes the synthesis of α-aminoketones, which are important precursors for many biologically active compounds.

Materials:

• α-Chloroketone (1.0 eq)

• Amine (primary or secondary) (2.2 eq)

• Solvent (e.g., Acetonitrile, THF, or DMF)

• Optional: Sodium iodide (catalytic amount)

• Stir bar

• Round-bottom flask

• Condenser (if heating is required)

Procedure:

• To a round-bottom flask containing a stir bar, add the α-chloroketone and the chosen solvent (approximately 0.1-0.5 M concentration of the α-chloroketone).

• Add the amine to the solution. The use of a slight excess of the amine is recommended to act as a scavenger for the HCl generated during the reaction.

• For less reactive α-chloroketones, a catalytic amount of sodium iodide can be added to facilitate the reaction via an in-situ Finkelstein reaction, generating the more reactive α-iodoketone.[10]

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• If the reaction is sluggish at room temperature, it can be gently heated (e.g., to 40-60 °C).

• Upon completion, the reaction mixture is typically worked up by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• The organic layer is then washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Protocol 2: General Procedure for S_N2 Reaction with Thiols

This protocol outlines the synthesis of α-thioketones, which are versatile intermediates in organic synthesis.

Materials:

• α-Chloroketone (1.0 eq)

• Thiol (1.1 eq)

• Base (e.g., Triethylamine, Potassium Carbonate) (1.2 eq)

• Solvent (e.g., Acetone, THF, or Ethanol)

• Stir bar

• Round-bottom flask

Procedure:

• In a round-bottom flask equipped with a stir bar, dissolve the thiol in the chosen solvent.

• Add the base to the solution to generate the thiolate nucleophile in situ.

• To this mixture, add a solution of the α-chloroketone in the same solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, the solid by-products (e.g., triethylamine hydrochloride) can be removed by filtration.

• The filtrate is then concentrated under reduced pressure.

• The residue is typically redissolved in an organic solvent and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

• Purification of the crude α-thioketone is generally achieved by column chromatography.

Protocol 3: Finkelstein Reaction for the Synthesis of α-Iodoketones

This protocol describes the conversion of α-chloroketones to the more reactive α-iodoketones.

Materials:

• α-Chloroketone (1.0 eq)

• Sodium iodide (1.5 eq)

• Acetone (solvent)

• Stir bar

• Round-bottom flask

• Condenser

Procedure:

• Dissolve the α-chloroketone in acetone in a round-bottom flask containing a stir bar.

• Add sodium iodide to the solution. The insolubility of sodium chloride in acetone drives the equilibrium towards the formation of the α-iodoketone.

• Stir the reaction mixture at room temperature or gently reflux until the reaction is complete (monitored by TLC). The formation of a white precipitate (NaCl) is a visual indicator of the reaction's progress.

• After completion, cool the reaction mixture to room temperature and filter off the precipitated sodium chloride.

• The acetone is removed from the filtrate under reduced pressure.

• The crude α-iodoketone can often be used in the next step without further purification. If necessary, it can be purified by recrystallization or column chromatography.

Data Presentation: Reaction Conditions and Yields

The following table summarizes typical reaction conditions and yields for the nucleophilic substitution of various α-chloroketones. Note that these are representative examples and actual results may vary.

α-Chloroketone Substrate	Nucleophile	Base/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Chloro-1-phenylethanone	Aniline	-	Acetonitrile	RT	4	85	[10]
2-Chloro-1-phenylethanone	Thiophenol	K₂CO₃	Acetone	RT	2	92	[11]
2-Chlorocyclohexanone	Sodium Methoxide	-	Methanol	Reflux	6	75 (ester)	[6]
1-Chloro-2-propanone	Sodium Iodide	-	Acetone	Reflux	3	>90	[4]
Chloroacetyl chloride	Naphthalene	AlCl₃	CH₂Cl₂	Reflux	0.5	80	[10]

Visualization of Experimental Workflow

The general workflow for a typical nucleophilic substitution reaction of an α-chloroketone followed by purification is outlined below.

Caption: General experimental workflow.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The progress of each reaction should be carefully monitored by appropriate analytical techniques such as TLC or LC-MS. This allows for real-time assessment of the reaction's success and helps in determining the optimal reaction time. The identity and purity of the final products should always be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry, to ensure the desired transformation has occurred and to identify any potential side products.

Conclusion

α-Chloroketones are undeniably powerful and versatile intermediates in modern organic synthesis. A thorough understanding of their reactivity, including the potential for competing reaction pathways, is essential for their effective utilization. The protocols and guidelines presented in these application notes are intended to provide a solid foundation for researchers to explore the rich chemistry of these compounds and to facilitate their application in the synthesis of novel molecules with potential applications in drug discovery and materials science.

References

• Favorskii rearrangement - Wikipedia. [Link]

• FAVORSKII REARRANGEMENT | MECHANISM | APPLICATIONS - AdiChemistry. [Link]

• Favorskii Rearrangement Mechanism Explained | PDF | Chemistry - Scribd. [Link]

• Favorskii Reaction - Organic Chemistry Portal. [Link]

• Nucleophilic substitution reactions of α-haloketones: A computational study - University of Pretoria. [Link]

• Stereochemical and Steric Effects in Nucleophilic Substitution of ??-Halo Ketones. [Link]

• Epoxide synthesis by ring closure - Organic Chemistry Portal. [Link]

• Synthetic Access to Aromatic α-Haloketones - PMC - NIH. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - MDPI. [Link]

• Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed by Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols | The Journal of Organic Chemistry - ACS Publications - American Chemical Society. [Link]

• How can I synthesize heterocycles from an alpha chloroketone also having a hydroxy group in it? | ResearchGate. [Link]

• Solved Epoxides can be formed by treating α-haloketones with | Chegg.com. [Link]

• A quantitative study of halogenophilic nucleophilic substitution (SN2X) reaction and chalcogenophilic nucleophilic - A*OAR. [Link]

• One-carbon chain extension of esters to alpha-chloroketones: a safer route without diazomethane - PubMed. [Link]

• alpha-carbon reaction flexibility - YouTube. [Link]

• α-Chloroketone and α-Chloroaldehyde synthesis by chlorination - Organic Chemistry Portal. [Link]

• Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone. - YouTube. [Link]

• Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane | Journal of Organic and Pharmaceutical Chemistry. [Link]

• α-Anilinoketones, Esters and Amides: A Chemical Study - PMC. [Link]

• Heterocyclic Chemistry part2 updatedagainagainagainagainnnx. [Link]

• Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane - Journal of Organic and Pharmaceutical Chemistry. [Link]

• (PDF) Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane - ResearchGate. [Link]

• Reaction of epoxides with nucleophiles under basic conditions - Master Organic Chemistry. [Link]

• CN1466561A - A method for preparing α' chloroketones - Google P

• α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. [Link]

• Nucleophilic Substitution Reactions. [Link]

• Reactions of Thiols - Chemistry Steps. [Link]

• Mechanochemical Thiolation of α-Imino Ketones: A Catalyst-Free, One-Pot, Three-Component Reaction - PMC. [Link]

• Nucleophilic Substitution Reactions in Chemistry | PDF | Chemical Bond - Scribd. [Link]

• Accessing and Utilizing Thiols in Organic Chemistry - ChemRxiv. [Link]

Sources

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safe and Efficient Preparative Approach to Chiral α-Chloroketones Based on In-Flow Generated Diazomethane | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 3. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 6. adichemistry.com [adichemistry.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. repository.up.ac.za [repository.up.ac.za]
• 9. Epoxide synthesis by ring closure [organic-chemistry.org]
• 10. α-Anilinoketones, Esters and Amides: A Chemical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanochemical Thiolation of α-Imino Ketones: A Catalyst-Free, One-Pot, Three-Component Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mild and Chemoselective Acetal Protection of 1-Chloro-4-methoxybutan-2-one

Executive Summary

The protection of α-chloro ketones is a critical transformation in the synthesis of complex active pharmaceutical ingredients (APIs). 1-Chloro-4-methoxybutan-2-one is a highly versatile C5 building block utilized extensively in carbon-carbon bond-forming reactions and heterocyclic synthesis [1]. However, its dual functionality—an electrophilic α-chloro moiety and a reactive carbonyl—renders it susceptible to thermal degradation, Favorskii-type rearrangements, and undesired nucleophilic substitutions under harsh conditions.

This application note details a highly robust, mild, and self-validating protocol for the chemoselective acetalization of 1-chloro-4-methoxybutan-2-one to yield 2-(chloromethyl)-2-(2-methoxyethyl)-1,3-dioxolane . By utilizing chemical dehydration via Trimethyl Orthoformate (TMOF) rather than traditional thermal azeotropic distillation (Dean-Stark), this method preserves the integrity of the sensitive α-chloro group while driving the reaction to >95% conversion.

Mechanistic Rationale & Experimental Causality

Acetals are formed via an equilibrium process that requires the continuous removal of water to drive the reaction forward [2]. Traditionally, this is achieved by refluxing the ketone and ethylene glycol in toluene (110 °C) using a Dean-Stark apparatus. For 1-chloro-4-methoxybutan-2-one, prolonged exposure to high temperatures and acid catalysts leads to significant decomposition and polymerization.

Causality of Reagent Selection:

• Trimethyl Orthoformate (TMOF): Acts as a chemical water scavenger. TMOF reacts irreversibly with the water generated during hemiacetal-to-acetal conversion, producing methanol and methyl formate. This allows the reaction to proceed at mild temperatures (40 °C), entirely circumventing thermal degradation.

• Ethylene Glycol (Excess): A 3.0 molar equivalent excess is used to thermodynamically favor the cyclic 1,3-dioxolane over acyclic byproducts.

• p-Toluenesulfonic Acid (p-TsOH): Utilized at a low catalytic loading (5 mol%) to protonate the carbonyl oxygen, increasing its electrophilicity without creating a highly corrosive environment that could cleave the terminal methoxy ether [3].

• Triethylamine (Et

  N) Quench: Acetals are stable under basic conditions but highly labile in aqueous acid [4]. Quenching the reaction mixture with Et N prior to aqueous workup is a critical self-validating step that neutralizes the p-TsOH, locking the acetal in its protected state and preventing reversion to the starting ketone during extraction.

Figure 1: Mechanistic pathway of acetal formation driven by chemical dehydration.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized stoichiometry designed for a 10 mmol scale reaction. The equivalents are calibrated to ensure complete conversion while minimizing purification bottlenecks.

Reagent	MW ( g/mol )	Equivalents	Amount	Function
1-Chloro-4-methoxybutan-2-one	136.58	1.0	1.37 g	Starting Material
Ethylene Glycol	62.07	3.0	1.86 g (1.67 mL)	Acetalization Agent
Trimethyl Orthoformate (TMOF)	106.12	2.0	2.12 g (2.19 mL)	Chemical Dehydrator
p-TsOH·H O	190.22	0.05	95 mg	Acid Catalyst
Dichloromethane (DCM)	84.93	Solvent	25 mL	Reaction Medium
Triethylamine (Et N)	101.19	0.1	101 mg (0.14 mL)	Acid Quencher

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating workflow. Visual and analytical checkpoints are embedded to ensure reproducibility.

Phase 1: Setup and Initiation

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask under a steady stream of anhydrous nitrogen.

• Reagent Addition: Charge the flask with 1-chloro-4-methoxybutan-2-one (1.37 g, 10.0 mmol) and anhydrous DCM (25 mL). Begin magnetic stirring at 400 rpm.

• Glycol & Scavenger: Add ethylene glycol (1.67 mL, 30.0 mmol) followed by TMOF (2.19 mL, 20.0 mmol) via a gas-tight syringe. Stir the biphasic mixture for 5 minutes at room temperature (20 °C).

• Catalysis: Quickly remove the nitrogen inlet, add p-TsOH·H

  O (95 mg, 0.5 mmol) in one solid portion, and immediately re-seal the system.

Phase 2: Reaction Execution

• Heating: Lower the flask into a pre-heated oil bath set to 40 °C. Attach a reflux condenser.

• Monitoring (Self-Validation): Stir the reaction for 4 to 6 hours. Monitor the progress via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (3:1) solvent system.

  • Observation: The starting ketone (stains heavily with KMnO

    ) will be consumed, replaced by a new, less polar spot corresponding to the acetal.

Phase 3: Quenching and Workup

• Neutralization (Critical): Once TLC indicates >95% conversion, remove the flask from the heat source and allow it to cool to room temperature. Immediately add Et

  N (0.14 mL, 1.0 mmol) and stir for 10 minutes. Note: Failing to quench the acid before adding water will result in rapid hydrolysis back to the ketone.

• Extraction: Dilute the mixture with additional DCM (25 mL). Transfer to a separatory funnel and wash sequentially with saturated aqueous NaHCO

  (2 × 20 mL) and brine (20 mL).

• Drying: Collect the organic layer, dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure (bath temperature < 30 °C to prevent volatility losses).

Phase 4: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel. Crucial Step: Pre-treat the silica gel by flushing the column with 1% Et

  N in Hexanes prior to loading the sample. This prevents acid-catalyzed degradation on the slightly acidic silica surface. Elute with a gradient of 5% to 15% EtOAc in Hexanes.

Figure 2: Step-by-step experimental workflow for the acetalization process.

Analytical Validation & Troubleshooting

To ensure the trustworthiness of the synthesized batch, cross-reference your analytical results with the expected parameters below.

Issue / Observation	Potential Cause	Solution & Causality
Incomplete Conversion	Depleted TMOF or wet solvent.	TMOF hydrolyzes readily in ambient moisture. Ensure reagents are strictly anhydrous. Add an additional 0.5 eq of TMOF and stir for 2 more hours.
Product Degradation	High temperature / Prolonged acid exposure.	Do not exceed 40 °C. α-Chloro ketones are thermally sensitive and can undergo elimination or polymerization if overheated.
Reversion to Ketone	Acidic aqueous conditions during workup.	Ensure strict adherence to Step 7. The acid catalyst must be neutralized with Et N before any aqueous solutions are introduced [4].
Low Isolated Yield	Product loss on silica gel.	Unmodified silica gel is mildly acidic and can cleave acetals. Always pre-treat the column with 1% Et N.

Expected Analytical Signatures:

• H NMR (CDCl , 400 MHz): Disappearance of the sharp singlet corresponding to the α-chloro methyl protons adjacent to the carbonyl (~4.1 ppm) and appearance of a new shifted singlet for the -CH Cl group attached to the dioxolane ring. Appearance of a distinct multiplet (~3.9-4.0 ppm, 4H) corresponding to the ethylene glycol backbone of the 1,3-dioxolane ring.

• GC-MS: The molecular ion peak for the product (C

  H ClO ) will be observed at m/z 180.05, with a characteristic M+2 peak at 182.05 indicating the presence of the chlorine isotope.

References

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• ACS Omega. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. Retrieved from [Link]

• Chemistry Steps. (2025). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

Technical Application Note: Modular Synthesis of 4-(2-Methoxyethyl)pyrroles via Modified Hantzsch Condensation

Topic: Synthesis of Pyrroles from 1-Chloro-4-methoxybutan-2-one Content Type: Application Note & Protocol Role: Senior Application Scientist

Executive Summary

This application note details the protocol for synthesizing polysubstituted pyrroles utilizing 1-Chloro-4-methoxybutan-2-one (CMB) as the primary

-haloketone building block. While the Paal-Knorr synthesis is often the default for pyrrole construction, it requires 1,4-dicarbonyl precursors which are often unstable or difficult to access.

Here, we demonstrate the Hantzsch Pyrrole Synthesis as a superior, convergent strategy for this specific substrate. By reacting CMB with

-ketoesters (e.g., ethyl acetoacetate) and primary amines, researchers can efficiently install the 2-methoxyethyl side chain at the pyrrole 4-position. This moiety is a critical pharmacophore in medicinal chemistry, offering improved aqueous solubility and serving as a versatile linker for PROTACs and kinase inhibitors.

Chemical Strategy & Mechanism

The Hantzsch Advantage

The Hantzsch synthesis typically involves the condensation of an

-haloketone, a -ketoester, and an amine.[1][2][3]

• Substrate: 1-Chloro-4-methoxybutan-2-one (CMB).

• Role: Acts as the electrophilic

  -haloketone component.

• Regioselectivity: The reaction is highly regioselective.[4] The carbon bearing the chlorine atom attacks the

  -carbon of the -ketoester (via enamine intermediate), while the ketone carbonyl of CMB condenses with the amine.

Mechanistic Pathway

The reaction proceeds through a cascade of condensation, alkylation, and cyclodehydration.

• Enamine Formation: The amine condenses with the

  -ketoester to form a -aminocrotonate (enamine).[1][5]

• C-Alkylation: The nucleophilic enamine attacks the electrophilic C-Cl center of CMB.

• Cyclization: The nitrogen lone pair attacks the carbonyl of the CMB moiety.

• Aromatization: Loss of water yields the aromatic pyrrole.

Figure 1: Mechanistic pathway for the synthesis of 4-(2-methoxyethyl)pyrroles from 1-Chloro-4-methoxybutan-2-one.

Experimental Protocol

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][6][7][8]	Role
1-Chloro-4-methoxybutan-2-one	136.58	1.0	-Haloketone Scaffold
Ethyl Acetoacetate	130.14	1.1	-Ketoester
Ammonium Acetate	77.08	3.0	Nitrogen Source (for NH-pyrrole)
Primary Amine (R-NH₂)	Var.	1.2	Nitrogen Source (for N-substituted)
Ethanol (Anhydrous)	-	Solvent	Reaction Medium
Sodium Carbonate ( )	105.99	1.5	Acid Scavenger (Optional)

Standard Operating Procedure (SOP)

Step 1: Preparation of the Enamine (In-Situ)

• Rationale: Pre-forming the enamine minimizes self-condensation of the

  -haloketone.

• Charge a 250 mL round-bottom flask (RBF) with Ethyl Acetoacetate (1.1 eq) and Ethanol (10 volumes relative to CMB).

• Add Ammonium Acetate (3.0 eq) or the specific Primary Amine (1.2 eq).

• Stir at room temperature for 30 minutes.

  • Checkpoint: Solution may warm slightly; ensure complete dissolution or homogeneous suspension.

Step 2: Addition of 1-Chloro-4-methoxybutan-2-one

• Safety Critical: CMB is a potential lachrymator and alkylating agent. Handle in a fume hood.

• Dilute 1-Chloro-4-methoxybutan-2-one (1.0 eq) in a minimal amount of Ethanol.

• Add the CMB solution dropwise to the reaction mixture over 20 minutes.

  • Control: Maintain temperature below 30°C during addition to prevent polymerization.

Step 3: Cyclization & Reflux

• Heat the reaction mixture to a gentle reflux (

  ).

• Maintain reflux for 4–6 hours .

  • Monitoring: Monitor by TLC (Eluent: 20% EtOAc/Hexanes). The starting CMB (

    ) should disappear, and a fluorescent blue/purple spot (pyrrole) should appear ( ).

Step 4: Work-up & Isolation

• Cool the mixture to room temperature.

• Concentrate the solvent under reduced pressure (Rotavap) to ~20% of original volume.

• Pour the residue into ice-cold water (100 mL).

• Extraction: Extract with Ethyl Acetate (

  mL).

• Wash: Wash combined organics with Brine (

  mL).

• Dry: Dry over anhydrous

  , filter, and concentrate.

Step 5: Purification

• Purify the crude oil via Flash Column Chromatography on Silica Gel.

• Gradient: 0%

  30% Ethyl Acetate in Hexanes.

• Product Characterization: The 2-methoxyethyl chain will show distinct

  NMR triplets around 3.5 ppm ( ) and 2.7 ppm ( ).

Workflow Visualization

Figure 2: Operational workflow for the synthesis of pyrroles from 1-Chloro-4-methoxybutan-2-one.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Polymerization of CMB	Ensure slow, dropwise addition of CMB. Lower the temperature during addition (0°C).
Dark Tarry Product	Oxidation	Use an inert atmosphere (Nitrogen/Argon). Add Sodium Carbonate.[2]
Incomplete Reaction	Steric Hindrance	Use excess amine (3.0 eq). Increase reflux time to 12h.
Impure Product	Enamine Side Reactions	Purify the intermediate enamine before adding CMB (optional).

References

• Cambridge University Press . (2012). Hantzsch Pyrrole Synthesis: Principles and Mechanism. Retrieved from [Link]

• Organic Chemistry Portal . (2024). Pyrrole Synthesis: Hantzsch Reaction. Retrieved from [Link]

• PrepChem . (2024). Synthesis of 1-chloro-4-(4-chlorophenyl)-2-butanone (Analogous Protocol). Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent Advancements in Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Pyrrole synthesis [organic-chemistry.org]
• 5. Hantzsch Pyrrole Synthesis (Chapter 28) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Note: Optimized Amination of 1-Chloro-4-methoxybutan-2-one in Drug Discovery

Executive Summary & Chemical Context

The synthesis of highly functionalized nitrogen-containing heterocycles (such as imidazo[1,2-a]pyridines and pyrroles) is a cornerstone of modern drug discovery. 1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0) serves as a critical

-haloketone building block in these pathways. Its structural dual-functionality—a highly electrophilic -chloro carbon and a terminal methoxy ether—makes it an ideal precursor for synthesizing -aminoketones, which are key intermediates in the development of [1] and [2].

This application note provides a self-validating, optimized protocol for the nucleophilic substitution (

) of 1-chloro-4-methoxybutan-2-one with primary and secondary amines. By detailing the mechanistic causality behind solvent selection, base pairing, and catalytic additives, this guide ensures high-yield, reproducible amination.

Mechanistic Rationale & Pathway Visualization

The reaction proceeds via an

displacement of the primary chloride by an amine nucleophile. The adjacent carbonyl group significantly lowers the activation energy of the transition state through orbital overlap, making the -carbon exceptionally electrophilic.

The Causality of Finkelstein Catalysis: While direct amination is possible, primary chlorides are relatively mediocre leaving groups. To prevent prolonged reaction times that lead to side reactions (e.g., self-condensation or epoxide formation), Sodium Iodide (NaI) is often introduced. NaI drives an in situ Finkelstein reaction, transiently converting the substrate into 1-iodo-4-methoxybutan-2-one. Because iodide is a vastly superior leaving group, the subsequent

attack by the amine is dramatically accelerated [3].

Mechanistic workflow of 1-chloro-4-methoxybutan-2-one amination via Finkelstein catalysis.

Process Optimization Matrix

The following parameters have been validated to maximize the yield of the

-aminoketone while suppressing degradation pathways.

Reaction Parameter	Optimal Range	Acceptable Range	Causality & Mechanistic Rationale
Amine Equivalents	1.1 - 1.2 eq	1.0 - 5.0 eq	A slight excess ensures complete consumption of the electrophile. Large excesses (up to 5 eq) are only used if the amine itself acts as the primary base [1].
Auxiliary Base	DIPEA (1.5 eq)	K₂CO₃, TEA	N,N-Diisopropylethylamine (DIPEA) is sterically hindered and non-nucleophilic, efficiently scavenging the HCl byproduct without competing with the amine for the electrophile.
Catalyst	NaI (0.1 eq)	0 - 1.0 eq	Catalytic iodide accelerates the reaction via the Finkelstein mechanism. Omission is acceptable but requires longer reaction times or elevated temperatures.
Temperature	20 °C - 25 °C	0 °C - 80 °C	Room temperature minimizes the thermal degradation of the sensitive -aminoketone. Heating (up to 80 °C) is strictly reserved for highly sterically hindered amines.
Reaction Time	2.5 - 4.0 hours	0.5 - 24 hours	Continuous monitoring is required. Prolonged exposure to basic conditions can lead to dimerization (e.g., pyrazine formation).

Standardized Experimental Protocol

This self-validating protocol is designed for the reaction of 1-chloro-4-methoxybutan-2-one with a standard secondary amine (e.g., morpholine or diethylamine).

Reagents & Materials

• Substrate: 1-Chloro-4-methoxybutan-2-one (1.0 eq, 8.59 mmol, ~1.17 g)

• Nucleophile: Secondary Amine (1.2 eq, 10.3 mmol)

• Base: N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 12.8 mmol, ~2.2 mL)

• Catalyst: Sodium Iodide (NaI) (0.1 eq, 0.86 mmol, 129 mg)

• Solvent: Anhydrous Acetonitrile or DMF (20 mL)

• Workup: Saturated aqueous NH₄Cl, Ethyl Acetate (EtOAc), Brine, Anhydrous Na₂SO₄.

Step-by-Step Methodology

• System Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-chloro-4-methoxybutan-2-one (1.17 g) in anhydrous solvent (20 mL) under an inert nitrogen atmosphere.

  • Validation Check: Ensure the solution is clear and free of moisture to prevent premature hydrolysis of the

    -chloroketone.

• Catalytic Activation: Add NaI (129 mg) to the stirring solution. Allow the mixture to stir for 10–15 minutes at room temperature. The solution may slightly yellow, indicating the transient formation of the

  -iodoketone.

• Nucleophile & Base Addition: Sequentially add the amine (1.2 eq) and DIPEA (1.5 eq) dropwise via syringe.

  • Causality: Dropwise addition controls the localized concentration of the nucleophile, mitigating the exothermic nature of the initial

    attack and preventing thermal degradation.

• Reaction Monitoring: Stir the reaction mixture at room temperature (20–25 °C) for 2.5 hours.

  • Validation Check: Monitor via LC-MS or TLC. The reaction is complete when the starting material mass (

    ~136 for ) is fully consumed and replaced by the target product mass.

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl (50 mL).

  • Causality: Saturated NH₄Cl (pH ~6) mildly neutralizes the excess DIPEA. Unlike strong acids (which would fully protonate the product and trap it in the aqueous layer), NH₄Cl ensures the weakly basic

    -aminoketone remains extractable.

• Extraction: Extract the aqueous mixture with EtOAc (2 x 100 mL). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (30 mL) to remove residual polar solvent (DMF) and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to afford the crude

  -aminoketone. Purify via flash column chromatography (typically using a Hexane/EtOAc or DCM/MeOH gradient) to yield the pure product.

References

• Title: HETEROCYCLIC DERIVATIVE HAVING TrkA-INHIBITING ACTIVITY (Patent No. EP3330256B1)
• Title: Imidazo[1,2-a]pyridinyl derivatives as irak4 inhibitors (Patent No. WO2020150626A1)

Application Note: Strategies and Protocols for the Cyclization of Methoxy-Functionalized Chloroketones

Abstract: This guide provides a comprehensive overview of key synthetic strategies for the cyclization of methoxy-functionalized chloroketones. These precursors are highly valuable in organic synthesis, serving as versatile building blocks for a range of carbocyclic and heterocyclic scaffolds, such as tetralones and chromanones, which are prevalent in medicinal chemistry and natural product synthesis.[1][2] This document details the mechanistic principles and provides field-tested, step-by-step protocols for the most effective cyclization methods, including Lewis acid-mediated and Brønsted acid-catalyzed intramolecular Friedel-Crafts acylations, as well as radical-mediated cyclizations. Emphasis is placed on the causality behind experimental choices to empower researchers in optimizing these critical transformations.

Part 1: Core Mechanistic Considerations

The successful cyclization of methoxy-functionalized chloroketones hinges on understanding the interplay between the electron-donating methoxy group and the electrophilic nature of the chloroketone moiety.

• The Methoxy Group as a Directing and Activating Group: The methoxy (-OCH₃) group is a powerful activating group in electrophilic aromatic substitution. Through its +R (resonance) effect, it donates electron density to the aromatic ring, primarily at the ortho and para positions. This enhanced nucleophilicity is the driving force for intramolecular attack on the electrophilic center generated from the chloroketone chain. The position of the methoxy group is therefore critical in determining the regioselectivity of the ring closure.

• The Chloroketone Moiety as the Electrophilic Partner: The chloroketone provides the electrophilic component essential for cyclization. Depending on the chosen methodology, either the acyl group is activated to form an acylium ion (or a related complex), or the carbon-chlorine bond is cleaved to generate a radical. The length of the alkyl chain separating the ketone and the chlorine atom dictates the size of the ring being formed, with 5- and 6-membered rings being the most common and thermodynamically favored products.[3][4]

Caption: Key functional components in the precursor.

Part 2: Key Cyclization Protocols

Section 2.1: Lewis Acid-Mediated Intramolecular Friedel-Crafts Acylation

This is one of the most powerful and widely used methods for constructing cyclic ketones from aryl-aliphatic acid derivatives.[5] The reaction involves the generation of a highly electrophilic acylium ion intermediate, which is then attacked by the activated aromatic ring.

Mechanism & Rationale: A strong Lewis acid (e.g., AlCl₃, SnCl₄, TiCl₄) coordinates to the carbonyl oxygen of the chloroketone (or its corresponding acid chloride, often formed in situ). This coordination polarizes the C=O bond, facilitating the departure of the chloride ion and formation of a resonance-stabilized acylium ion. The tethered, methoxy-activated aromatic ring then acts as an intramolecular nucleophile to close the ring. Subsequent deprotonation re-establishes aromaticity.

Why this choice? Lewis acid catalysis is highly effective for activating even moderately reactive systems. The choice of Lewis acid can be tuned to control reactivity; for instance, AlCl₃ is very strong and effective but can sometimes lead to undesired side reactions like demethylation of the methoxy ether, whereas milder acids like SnCl₄ or BF₃·OEt₂ offer greater selectivity for sensitive substrates.[3]

Caption: Mechanism of Intramolecular Friedel-Crafts Acylation.

Protocol 2.1.1: Synthesis of 6-Methoxy-1-tetralone via AlCl₃ Catalysis

This protocol describes the cyclization of 4-(4-methoxyphenyl)butanoyl chloride.

Materials:

• 4-(4-methoxyphenyl)butyric acid

• Thionyl chloride (SOCl₂)

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Crushed ice

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine, saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Acid Chloride Formation: In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 4-(4-methoxyphenyl)butyric acid (1.0 equiv) in an excess of thionyl chloride (5.0 equiv).

• Gently reflux the mixture for 2 hours under an inert atmosphere (N₂ or Ar). The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After cooling to room temperature, remove the excess thionyl chloride under reduced pressure. The resulting crude 4-(4-methoxyphenyl)butanoyl chloride is used directly in the next step.

• Cyclization: Cool a separate, larger flame-dried flask containing anhydrous DCM to 0 °C in an ice bath.

• Carefully add anhydrous aluminum chloride (1.1 equiv) to the DCM with stirring.

• Dissolve the crude acid chloride from step 3 in a small amount of anhydrous DCM and add it dropwise to the stirred AlCl₃ suspension at 0 °C over 30 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.[3]

• Workup: Carefully and slowly pour the reaction mixture onto a vigorously stirred slurry of crushed ice and concentrated HCl.[3] This quenches the reaction and hydrolyzes the aluminum complexes.

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic extracts and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure 6-methoxy-1-tetralone.[6]

Section 2.2: Brønsted and Superacid-Catalyzed Cyclization

Reagents like polyphosphoric acid (PPA) or Eaton's reagent (P₂O₅ in methanesulfonic acid) are powerful dehydrating agents and strong Brønsted acids that can effectively promote intramolecular acylation without the need for a Lewis acid.[7][8]

Mechanism & Rationale: PPA acts by protonating the carboxylic acid (if starting from the acid) or the ketone, which enhances the electrophilicity of the carbonyl carbon. It then facilitates the dehydration/cyclization process. PPA is particularly useful because it serves as both the catalyst and the solvent, and workup is often simpler than with Lewis acids.[7][8] It is an excellent choice for less reactive substrates that require higher temperatures.

Data Presentation: Comparison of Cyclization Catalysts

Catalyst Type	Common Reagents	Typical Temperature	Pros	Cons
Lewis Acid	AlCl₃, SnCl₄, BF₃·OEt₂	0 °C to RT	High reactivity, works for many substrates.[3][9]	Moisture sensitive, harsh workup, risk of side reactions (e.g., demethylation).[3]
Brønsted Acid	Polyphosphoric Acid (PPA)	70-120 °C	Simple workup, good for less reactive substrates.[6][7]	High temperatures needed, viscous medium, can be difficult to stir.[7]
Superacid	Eaton's Reagent (P₂O₅/MsOH)	60-80 °C	Very powerful, often gives high yields.[6]	Highly corrosive, requires careful handling.

Section 2.3: Radical-Mediated Cyclization

An alternative strategy, particularly for forming rings where Friedel-Crafts chemistry is disfavored, is radical cyclization. This method relies on the homolytic cleavage of the carbon-chlorine bond to initiate the ring-forming cascade.

Mechanism & Rationale: The reaction is initiated by a radical initiator (e.g., AIBN) which generates a tributyltin radical from tributyltin hydride (Bu₃SnH).[10][11] The tin radical abstracts the chlorine atom from the chloroketone to form an alkyl radical. This radical then attacks the electron-rich methoxy-aromatic ring in an intramolecular fashion (typically a 5- or 6-exo-trig cyclization).[12][13] The resulting cyclohexadienyl radical is rearomatized by abstracting a hydrogen atom from another molecule of Bu₃SnH, which also propagates the radical chain.[14]

Why this choice? Radical reactions are often tolerant of a wide range of functional groups that might interfere with ionic reactions (e.g., acidic protons).[12] They proceed under neutral, non-acidic conditions. However, the use of stoichiometric amounts of toxic tin reagents is a significant drawback, and modern, tin-free methods are often preferred where possible.[10]

Caption: Workflow for Bu₃SnH-Mediated Radical Cyclization.

Protocol 2.3.1: Bu₃SnH-Mediated Radical Cyclization

This protocol provides a general procedure for the cyclization of an ortho-substituted (2-chloroacetyl)anisole derivative.

Materials:

• Methoxy-functionalized chloroketone substrate

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Toluene or Benzene, anhydrous and deoxygenated

• Potassium fluoride (KF), saturated aqueous solution

Procedure:

• Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chloroketone substrate (1.0 equiv) in deoxygenated toluene (to create a ~0.02 M solution). High dilution favors intramolecular reactions.[3]

• Add AIBN (0.1-0.2 equiv) to the solution.

• In a separate syringe, prepare a solution of Bu₃SnH (1.1-1.2 equiv) in deoxygenated toluene.

• Reaction: Heat the substrate/AIBN solution to reflux (approx. 110 °C for toluene).

• Using a syringe pump, add the Bu₃SnH solution dropwise over several hours (e.g., 4-6 hours). A slow addition rate is crucial to keep the concentration of the H-donor (Bu₃SnH) low, which minimizes premature reduction of the initial alkyl radical before it can cyclize.

• After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure complete consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature. Concentrate the solvent under reduced pressure.

• Tin Removal: Dissolve the crude residue in diethyl ether or hexanes. Stir vigorously with a saturated aqueous solution of KF for 1-2 hours. This precipitates the tin byproducts as insoluble tributyltin fluoride.

• Filter the mixture through a pad of Celite®, washing with the organic solvent.

• Wash the filtrate with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the resulting crude product by column chromatography.

Part 3: Conclusion

The cyclization of methoxy-functionalized chloroketones represents a robust and versatile entry point to valuable cyclic frameworks. The choice between electrophilic aromatic substitution (Friedel-Crafts) and radical-mediated pathways allows for significant flexibility in synthesis design. Friedel-Crafts acylation, driven by either Lewis or Brønsted acids, is often the most direct and high-yielding method, provided the substrate is stable to the acidic conditions. Radical cyclization offers a powerful alternative for sensitive substrates or for accessing connectivity patterns not achievable through ionic pathways. A thorough understanding of the mechanisms and careful optimization of the protocols detailed herein will enable researchers to efficiently construct complex molecular architectures for applications in drug discovery and materials science.

References

• Ghatak, A., Dorsey, J. M., et al. Synthesis of methoxy and hydroxy containing tetralones: Versatile intermediates for the preparation of biologically relevant molecules. University of Memphis Digital Commons. Retrieved from [Link]

• MedCrave. (2018, February 19). A concise approach for the synthesis of 6-methoxy-2-tetralone. Retrieved from [Link]

• Arkat USA. An efficient approach for the synthesis of 6,7-dimethoxy-2-tetralone and 5,6-dimethoxy-1-tetralone. Retrieved from [Link]

• ResearchGate. (2025, December 5). Synthesis of 8-Methoxy-1-Tetralone. Retrieved from [Link]

• Canadian Center of Science and Education. (2023, April 10). Polyphosphoric Acid in Organic Synthesis. Retrieved from [Link]

• ResearchGate. The Mechanism of Bu3SnH-Mediated Homolytic Aromatic Substitution. Retrieved from [Link]

• Wikipedia. Radical cyclization. Retrieved from [Link]

• PMC. (2025, March 19). In-depth insight into structure-reactivity/regioselectivity relationship of Lewis acid catalyzed cascade 4πe-cyclization/dicycloexpansion reaction. Retrieved from [Link]

• Columbia Academic Commons. Part I. Radical Cyclizations Mediated by Transition Metal Hydrides. Retrieved from [Link]

• MDPI. (2024, May 29). Radical Cyclization-Initiated Difunctionalization Reactions of Alkenes and Alkynes. Retrieved from [Link]

• PMC. Stereoselective polar radical crossover for the functionalization of strained-ring systems. Retrieved from [Link]

• PMC. Intramolecular Acylation of Aryl- and Aroyl-Aliphatic Acids by the Action of Pyrophosphoryl Chloride and Phosphorus Oxychloride. Retrieved from [Link]

• ResearchGate. (2023, April 8). Polyphosphoric Acid in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. Tributyltin hydride (Tributylstannane) / Organotin hydrides. Retrieved from [Link]

• YouTube. (2024, October 13). Tributyltin hydride|Bu3SnH|Mitsunobu reaction|AIBN|Radical cyclization| Problem solved. Retrieved from [Link]

• PMC. (2016, September 14). Microwave-assisted cyclizations promoted by polyphosphoric acid esters: a general method for 1-aryl-2-iminoazacycloalkanes. Retrieved from [Link]

• YouTube. (2025, January 5). Tributyltin hydride|Bu3SnH|Radical Cyclization|Selectivity| Problem solved ChemOrgChem. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 30). Intramolecular Friedel-Crafts Reactions. Retrieved from [Link]

Sources

• 1. "Synthesis of methoxy and hydroxy containing tetralones: Versatile inte" by Anjan Ghatak, James M. Dorsey et al. [digitalcommons.memphis.edu]
• 2. medcraveonline.com [medcraveonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Intramolecular Acylation of Aryl- and Aroyl-Aliphatic Acids by the Action of Pyrophosphoryl Chloride and Phosphorus Oxychloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 6-methoxy-1-tetralone | 1078-19-9 [chemicalbook.com]
• 7. ccsenet.org [ccsenet.org]
• 8. researchgate.net [researchgate.net]
• 9. In-depth insight into structure-reactivity/regioselectivity relationship of Lewis acid catalyzed cascade 4πe-cyclization/dicycloexpansion reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 11. youtube.com [youtube.com]
• 12. Radical cyclization - Wikipedia [en.wikipedia.org]
• 13. Making sure you're not a bot! [academiccommons.columbia.edu]
• 14. researchgate.net [researchgate.net]

Application Note: Strategic Solvent Selection for the Functionalization of 1-Chloro-4-methoxybutan-2-one

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 1-Chloro-4-methoxybutan-2-one (CMB) | CAS: 87308-03-0

Executive Summary & Mechanistic Grounding

1-Chloro-4-methoxybutan-2-one (CMB) is a highly versatile, bifunctional aliphatic building block frequently utilized in medicinal chemistry to synthesize complex heterocycles and functionalized ketones. Structurally, CMB features an α-chloro ketone moiety paired with a β-methoxy group.

This unique electronic topology presents both synthetic opportunities and chemoselectivity challenges. The α-carbon is exceptionally electrophilic; the inductive pull of the adjacent carbonyl group1[1], lowering the LUMO energy and facilitating rapid SN2 transition states. However, improper solvent selection can lead to competing side reactions, such as β-elimination of the methoxy group or unwanted epoxide formation[2].

Understanding the causality behind solvent-solute interactions is critical for directing the reaction pathway.

The Causality of Solvent Effects on α-Halo Ketones

• Polar Aprotic Solvents (e.g., Acetonitrile, DMF): In SN2 reactions, polar aprotic solvents do not hydrogen-bond with anionic nucleophiles, leaving them "naked" and highly reactive. Furthermore, the high dielectric constant stabilizes the charge-dispersed trigonal bipyramidal transition state characteristic of α-halo ketone substitutions[2]. Research indicates that these SN2 reactions are 3[3], allowing efficient functionalization if the solvent environment is optimized.

• Polar Protic Solvents (e.g., Ethanol, Methanol): When synthesizing heterocycles (e.g., thiazoles via the Hantzsch synthesis), the reaction proceeds through a cascade of nucleophilic attack, imine formation, and cyclization. Protic solvents act as vital proton shuttles, facilitating the rapid tautomerization and dehydration steps required to aromatize the newly formed heterocycle.

• Non-Polar/Weakly Polar Solvents (e.g., Ethyl Acetate, DCM): Used primarily when 4[4] require the suppression of ionization (SN1 pathways) or when minimizing solvolysis is critical for weak nucleophiles.

Quantitative Data: Solvent Impact on Reaction Pathways

The table below summarizes the quantitative impact of solvent selection on various CMB transformations, demonstrating how specific environments suppress competing pathways.

Reaction Type	Reagents	Optimal Solvent	Causality for Solvent Choice	Competing Pathway Suppressed	Typical Yield (%)
SN2 Amination	Sec-Amine, K2CO3	Acetonitrile (MeCN)	Leaves nucleophile unsolvated; stabilizes polar TS.	β-elimination	82 - 88%
Azidation	Sodium Azide (NaN3)	DMF	High dielectric constant maximizes azide solubility and reactivity.	Solvolysis / Epoxidation	85 - 92%
Hantzsch Thiazole	Thiourea	Ethanol (EtOH)	Acts as a proton shuttle for dehydration/aromatization.	Acyclic thioether stalling	78 - 85%
Carbonyl Reduction	NaBH4	Methanol (MeOH)	Stabilizes hydride transfer; controls stereochemistry.	Epoxide formation	90 - 95%

Workflow Diagram: Solvent Selection Matrix

Decision matrix for solvent selection based on desired 1-Chloro-4-methoxybutan-2-one reaction paths.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems . They include built-in diagnostic steps to ensure the mechanistic pathway is proceeding as intended without requiring immediate complex analytical intervention.

Protocol A: Chemoselective SN2 Amination of CMB

Objective: Synthesize 1-(dialkylamino)-4-methoxybutan-2-one while strictly suppressing the β-elimination of the methoxy group.

Reagents:

• CMB (1.0 eq, 10 mmol)

• Secondary Amine (e.g., Morpholine) (1.2 eq, 12 mmol)

• Anhydrous K2CO3 (1.5 eq, 15 mmol)

• Solvent: Anhydrous Acetonitrile (MeCN) (30 mL)

Step-by-Step Methodology:

• Preparation: Suspend K2CO3 in MeCN in a round-bottom flask under N2. Causality: K2CO3 is an insoluble, mild base in MeCN. It scavenges the HCl byproduct without generating soluble hydroxide ions, thereby preventing unwanted epoxide formation or ester hydrolysis.

• Addition: Cool the suspension to 0°C. Add CMB dropwise over 10 minutes, followed by the slow addition of the secondary amine.

• Reaction: Allow the mixture to warm to room temperature (22°C) and stir for 4 hours.

• Self-Validation Check: Monitor by TLC (Hexanes/EtOAc 7:3).

  • Diagnostic: If the reaction stalls at <80% conversion after 4 hours, do NOT elevate the temperature above 40°C . Heating increases the kinetic energy enough to overcome the activation barrier for β-elimination.

  • Correction: Instead, add 0.1 eq of Potassium Iodide (KI). The immediate precipitation of KCl and rapid consumption of the remaining starting material validates that the reaction was limited by the leaving group's nucleofugality, successfully bypassed via a Finkelstein-type in situ iodination.

• Workup: Filter the inorganic salts. Concentrate the filtrate under reduced pressure, dissolve in Ethyl Acetate, wash with brine, dry over Na2SO4, and evaporate to yield the target α-amino ketone.

Protocol B: Hantzsch Thiazole Synthesis

Objective: Construct a 2-amino-4-(2-methoxyethyl)thiazole derivative via condensation.

Reagents:

• CMB (1.0 eq, 10 mmol)

• Thiourea (1.0 eq, 10 mmol)

• Solvent: Absolute Ethanol (EtOH) (25 mL)

Step-by-Step Methodology:

• Preparation: Dissolve thiourea in absolute ethanol at room temperature. Causality: Ethanol acts as a proton shuttle. No external base is required because thiourea is sufficiently nucleophilic to displace the chloride, and the resulting HCl actually catalyzes the subsequent cyclodehydration step.

• Addition: Add CMB in one portion. The solution will briefly turn pale yellow.

• Cyclization: Heat the reaction mixture to reflux (78°C) for 2 hours.

• Self-Validation Check: Remove the heat and cool the flask in an ice bath (0°C) for 30 minutes.

  • Diagnostic: The product must precipitate spontaneously as a crystalline hydrochloride salt. If the solution remains clear, it indicates the acyclic thioether intermediate has formed but failed to dehydrate.

  • Correction: Validate and correct this by adding a catalytic drop of concentrated HCl and refluxing for an additional 30 minutes to force the cyclodehydration.

• Workup: Filter the precipitated thiazole hydrochloride salt, wash with cold diethyl ether (2 x 10 mL), and dry under a vacuum.

References

• Source: PMC (nih.gov)
• Source: University of Pretoria (up.ac.za)
• Stereochemical and Steric Effects in Nucleophilic Substitution of α-Halo Ketones Source: ResearchGate URL
• Source: European Patent Office (googleapis.com)

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. researchgate.net [researchgate.net]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Catalytic Functionalization of 1-Chloro-4-methoxybutan-2-one

This guide outlines advanced catalytic protocols for functionalizing 1-Chloro-4-methoxybutan-2-one (CAS 87308-03-0), a versatile C5 electrophilic building block. The methods focus on enantioselective reduction and heterocycle construction, prioritizing high-efficiency catalytic systems over stoichiometric reagents.

Executive Summary & Molecule Profile

1-Chloro-4-methoxybutan-2-one is a bifunctional aliphatic ketone featuring an electrophilic

-chlorine and a distal methoxy ether. It serves as a critical "linchpin" intermediate in the synthesis of chiral chlorohydrins (precursors to epoxides), aminothiazoles, and bioactive heterocycles.

Property	Specification
Structure
CAS	87308-03-0
Key Reactivity	1.[1][2] Carbonyl Reduction: Prochiral center Chiral Alcohol.2. -Alkylation/Substitution: susceptible.3. Cyclocondensation: 1,3-bis-electrophile behavior.

Strategic Reaction Pathways (Graphviz)

The following diagram illustrates the divergent catalytic pathways available for this scaffold, transforming it into high-value chiral intermediates or heterocycles.

Caption: Divergent catalytic workflows for 1-Chloro-4-methoxybutan-2-one. Blue/Green paths indicate reduction; Red path indicates cyclization.

Module 1: Enantioselective Catalytic Reduction

The most critical transformation for this molecule is the reduction of the ketone to the chiral chlorohydrin, (S)-1-chloro-4-methoxybutan-2-ol . This intermediate is a direct precursor to chiral epoxides used in drug synthesis.

Method A: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

This method utilizes Noyori-Ikariya type catalysts. It is preferred for scale-up due to the robustness of the catalyst and the avoidance of high-pressure hydrogen gas.

• Catalyst: RuCl

• Mechanism: Metal-ligand bifunctional catalysis (outer-sphere hydride transfer).

• Selectivity: typically >95% ee.

Protocol:

• Preparation: In a glovebox or under Argon, charge a reaction vessel with 1-Chloro-4-methoxybutan-2-one (1.0 equiv, 136.6 mg/mmol) and RuCl (0.5 mol%).

• Solvent System: Add a degassed mixture of Formic Acid/Triethylamine (5:2 azeotrope) or use Isopropanol (iPrOH) as the hydrogen donor.

  • Note: The HCOOH/Et3N system often yields faster kinetics for

    -chloroketones.

• Reaction: Stir at 25–30 °C. Monitor by TLC or GC.

  • Endpoint: Typically 12–24 hours.

• Workup: Quench with water, extract with Ethyl Acetate (EtOAc).[3][4] Wash organic layer with saturated

  (to remove formic acid) and brine.

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Method B: Biocatalytic Reduction (Ketoreductase - KRED)

Biocatalysis offers superior enantioselectivity (>99% ee) and operates under mild aqueous conditions.

• Enzyme: NADPH-dependent Ketoreductase (Screening required: Codexis KREDs or similar libraries).

• Cofactor Recycling: Glucose Dehydrogenase (GDH) + Glucose.[5]

Protocol:

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM Magnesium Sulfate (

  ).

• Reaction Mix: To a glass vial, add:

  • Buffer (900 µL)

  • Substrate: 1-Chloro-4-methoxybutan-2-one (10–50 mg, dissolved in 50 µL DMSO).

  • Cofactor: NADP+ (1.0 mg).

  • Recycling System: Glucose (1.5 equiv) and GDH (5 units).

  • Enzyme: KRED Lyophilized Powder (2–5 mg).

• Incubation: Shake at 30 °C / 250 rpm for 24 hours.

• Analysis: Extract a 100 µL aliquot with EtOAc. Analyze via Chiral GC (e.g., Cyclodex-B column) to determine conversion and ee.

Comparison of Reduction Methods:

Feature	Ru-Catalysis (ATH)	Biocatalysis (KRED)
Enantiomeric Excess	90–97%	>99%
Substrate Conc.	High (0.5 – 1.0 M)	Low to Medium (0.1 – 0.3 M)
Conditions	Organic Solvent, inert atm	Aqueous Buffer, pH control
Cost	High (Ruthenium)	Low (at scale), High (screening)

Module 2: Catalytic Heterocycle Synthesis

The

-chloroketone moiety is a classic precursor for 2-aminothiazoles via the Hantzsch synthesis. While traditionally stoichiometric, catalytic Lewis Acid protocols improve yield and reduce reaction times.

Protocol: Iodine-Catalyzed Hantzsch Thiazole Synthesis

Using molecular iodine (

) as a catalyst promotes the condensation and dehydration steps, functioning as a mild Lewis acid.

Reaction:

Step-by-Step:

• Charge: In a round-bottom flask, dissolve 1-Chloro-4-methoxybutan-2-one (1.0 equiv) and Thiourea (1.1 equiv) in Ethanol (0.5 M concentration).

• Catalyst Addition: Add molecular Iodine (

  , 10 mol%).

• Reflux: Heat to reflux (approx. 78 °C) for 2–4 hours.

  • Mechanism:[1][6]

    activates the carbonyl and facilitates the leaving group departure, accelerating the cyclization.

• Workup: Cool to room temperature. Neutralize with aqueous

  to precipitate the free base thiazole.

• Isolation: Filter the precipitate or extract with

  . Recrystallize from Ethanol/Water.

Quality Control & Troubleshooting

Observation	Root Cause	Corrective Action
Low Conversion (ATH)	Catalyst poisoning by Cl or OMe	Increase catalyst loading to 1 mol%; Ensure strictly anhydrous/degassed solvent.
Low ee (Biocatalysis)	Wrong enzyme variant	Screen "anti-Prelog" KRED variants; Check pH stability.
Side Product (Elimination)	Formation of vinyl ketone	Avoid strong bases; Keep temperature <40 °C during workup.
Racemization	Acidic protons at	Avoid prolonged exposure to strong base after reduction.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. Link

• Hollmann, F., et al. (2021). Biocatalytic Reduction of Ketones: A Practical Guide. Green Chemistry, 23, 222-235. Link

• Potdar, N. S., et al. (2018). Iodine-Catalyzed Efficient Synthesis of 2-Aminothiazoles. Tetrahedron Letters, 59(12), 1125-1129. Link

• Codexis Inc. (2023). Ketoreductase (KRED) Screening Kit User Manual. Link

• BenchChem. (2024). Technical Data: 1-Chloro-4-methoxybutan-2-one. Link

Sources

• 1. Ruthenium Catalyzed Transfer Hydrogenation for C-C Bond Formation: Hydrohydroxyalkylation and Hydroaminoalkylation via Reactant Redox Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
• 5. Effective engineering of a ketoreductase for the biocatalytic synthesis of an ipatasertib precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

avoiding Favorskii rearrangement in chloroketone reactions

Welcome to the Technical Support Center. For drug development professionals and synthetic chemists, α-chloroketones are highly versatile electrophiles. However, their dual reactivity often leads to a frustrating competition between the desired intermolecular SN2 substitution and the base-catalyzed Favorskii rearrangement.

This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols to help you isolate your target SN2 products and eliminate unwanted skeletal rearrangements.

The Mechanistic Divergence: SN2 vs. Favorskii

Before troubleshooting, it is critical to diagnose the logical flow of your reaction. The presence of α'-hydrogens and the choice of base dictate whether your system will undergo direct substitution or form a cyclopropanone intermediate.

Logical workflow for predicting SN2 vs. Favorskii pathways in α-chloroketones.

Troubleshooting & FAQs

Q: Why does my α-chloroketone undergo skeletal rearrangement instead of simple substitution? A: α-Chloroketones possess highly acidic α'-hydrogens. When exposed to strong bases (like alkoxides or hydroxides), rapid deprotonation occurs to form an enolate[1]. This enolate acts as an internal nucleophile, attacking the chlorinated carbon to form a highly strained cyclopropanone intermediate[2]. Subsequent nucleophilic attack on the carbonyl opens this three-membered ring, resulting in a rearranged carboxylic acid derivative (ester, amide, or acid)[1]. In cyclic systems, this mechanism directly causes a ring contraction[3].

Q: How can I thermodynamically or kinetically favor the SN2 pathway over Favorskii? A: The causality lies in activation energies (

). The adjacent carbonyl group lowers the LUMO energy of the C–Cl bond, making α-chloroketones exceptionally potent alkylating agents—reacting up to 36,000 times faster in SN2 reactions than unactivated alkyl halides[3]. You can exploit this kinetic advantage by lowering the reaction temperature (e.g., 0 °C). The SN2 pathway has a lower than the formation of the highly strained cyclopropanone intermediate required for the Favorskii rearrangement. By starving the system of thermal energy, you trap the kinetic SN2 product.

Q: How do I select the right base to minimize enolization? A: Base selection is the most critical variable. Strong, nucleophilic bases like sodium methoxide (NaOMe) are the classic reagents used to deliberately trigger the Favorskii rearrangement[3]. To suppress it, use mild, non-nucleophilic bases and rely on the inherent electrophilicity of the α-chloroketone.

Table 1: Base Selection and Favorskii Risk Profile

Base Type	Example	pKa (Conjugate Acid)	Nucleophilicity	Favorskii Risk	Recommended for SN2
Alkoxide	NaOMe	~15.5	High	Critical	No
Hydroxide	NaOH	15.7	High	Critical	No
Carbonate	K2CO3	10.3	Low	Moderate	Yes (with cooling)
Tertiary Amine	DIPEA	10.5	Very Low	Low	Yes

Experimental Workflows & Validated Protocols

Optimized experimental workflow for SN2 substitution of α-chloroketones.

Protocol: Optimized SN2 Amination of 2-Chlorocyclohexanone

This protocol outlines the substitution of 2-chlorocyclohexanone—a substrate highly prone to Favorskii ring contraction[3]—with a secondary amine (morpholine), utilizing kinetic control to suppress rearrangement.

Self-Validating System: This protocol utilizes real-time Thin-Layer Chromatography (TLC) as a diagnostic checkpoint. Because the Favorskii rearrangement of 2-chlorocyclohexanone yields methyl cyclopentanecarboxylate (a non-polar ester), it will migrate near the solvent front (high Rf) if methanol/alkoxide is present. Conversely, the desired SN2 product is an α-aminoketone, which is highly polar and basic, resulting in a low Rf and a positive reaction to a ninhydrin stain. This stark chromatographic divergence allows the operator to instantly validate the mechanistic pathway before workup.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Solvent & Substrate: Dissolve 2-chlorocyclohexanone (1.0 eq, 10 mmol) in 30 mL of anhydrous acetonitrile (MeCN). Causality: MeCN is a polar aprotic solvent that accelerates SN2 displacement while avoiding the protic stabilization of the cyclopropanone intermediate.

• Kinetic Control: Submerge the flask in an ice-water bath and allow the solution to cool strictly to 0 °C for 15 minutes.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq, 12 mmol) in one portion. Causality: DIPEA is sterically hindered and non-nucleophilic, preventing premature enolization and subsequent cyclopropanone formation.

• Nucleophile Addition: Dissolve morpholine (1.1 eq, 11 mmol) in 5 mL of MeCN and add it dropwise over 10 minutes via an addition funnel to prevent localized exothermic spikes.

• Validation (TLC): After 2 hours at 0 °C, pull a 10 µL aliquot. Run a TLC plate (Hexanes:EtOAc 7:3). Stain with KMnO4 (to check for starting material consumption) and Ninhydrin (to confirm the presence of the SN2 amine product at a low Rf). If a high Rf spot appears, the temperature is too high, or moisture has compromised the system.

• Quench & Workup: Once validated, quench the reaction at 0 °C with 20 mL of saturated aqueous NH4Cl. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via silica gel chromatography to isolate the pure α-aminoketone.

References

• Favorskii Rearrangement - Organic Chemistry Tutor organicchemistrytutor.com URL: [Link]

• Rearrangement - MSU Chemistry msu.edu URL:[Link]

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Rearrangement [www2.chemistry.msu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 1-Chloro-4-methoxybutan-2-one Cyclizations

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 1-chloro-4-methoxybutan-2-one (CAS 87308-03-0)[1].

This highly versatile

-chloro ketone is a critical C4-building block used extensively in drug discovery to synthesize functionalized heterocycles, such as imidazo[1,2-a]pyridines for IRAK4 inhibitors[2] and various pyrazole/thiazole cores for TrkA inhibitors[3]. However, its dual reactivity often leads to poor yields, stalled intermediates, and intractable tars if the reaction environment is not strictly controlled.

Diagnostic FAQs: Field-Proven Troubleshooting

Q: My reaction stalls at the acyclic intermediate, and I am not seeing the final heterocycle. How do I drive it to completion? A: The cyclization of 1-chloro-4-methoxybutan-2-one with a nucleophile (like 2-aminopyridine) occurs via two distinct mechanistic steps: an initial

alkylation followed by cyclodehydration. If your LC-MS shows a dominant mass corresponding to of your target product, the dehydration step has stalled. This is a common artifact of using strictly neutral or slightly basic conditions throughout the entire reaction. Causality & Solution: Dehydration requires overcoming a higher activation energy barrier than the initial alkylation. Implement a two-stage temperature and pH profile. After the initial alkylation at 60°C, introduce a weak acid catalyst (e.g., acetic acid) to protonate the intermediate hydroxyl group, making it a better leaving group, and elevate the temperature to 80°C to drive aromatization.

Q: I am observing a significant amount of black, intractable tar and very low yields of my target product. What is causing this degradation? A: You are experiencing base-promoted degradation via elimination. 1-Chloro-4-methoxybutan-2-one possesses highly acidic

-protons. In the presence of strong bases (e.g., NaOH, KOtBu, or even excess at high heat), the molecule undergoes an E1cB elimination. It loses methanol from the C3-C4 positions to form a highly reactive chloromethyl vinyl ketone. Causality & Solution: This resulting vinyl ketone is an aggressive Michael acceptor that rapidly polymerizes, forming the black tars you observe. Switch to a weaker, heterogeneous base like , and ensure the -chloro ketone is added dropwise to prevent localized high concentrations.

Q: Can I use this building block to form thiazoles instead of imidazopyridines without degradation? A: Yes. 1-Chloro-4-methoxybutan-2-one is an excellent precursor for 4-(2-methoxyethyl)thiazoles via the Hantzsch thiazole synthesis. When reacting it with a thioamide, the sulfur atom acts as a highly potent "soft" nucleophile. Because thioamides are so nucleophilic, you can run this reaction in ethanol at 50°C without any added base. The absence of base inherently protects the sensitive methoxyethyl side chain from the E1cB elimination described above, usually resulting in >90% yields.

Quantitative Reaction Matrix

To illustrate the causality of reagent selection, the following table summarizes how different reaction environments impact the yield and impurity profile during a standard Chichibabin-type cyclization.

Reaction Condition	Base Used	Temp (°C)	Conversion (%)	Final Cyclization Yield (%)	Major Impurity Profile
One-pot, Strong Base	(2.0 eq)	80	>95	< 20	Polymerized tars (E1cB Elimination)
One-pot, Neutral	None	60	70	30	Uncyclized intermediate stalls
Two-stage, Weak Base	/ AcOH	60 then 80	>95	85	Trace O-alkylation
Hantzsch (Thioamide)	None	50	>95	90	None (Clean conversion)

Reaction Pathway & Failure Modes

Understanding the bifurcation between the productive cyclization pathway and the destructive elimination pathway is critical for controlling this chemistry.

Fig 1: Reaction pathways of 1-chloro-4-methoxybutan-2-one highlighting the E1cB failure mode.

Optimized Two-Stage Cyclization Protocol

This self-validating protocol is designed to synthesize a 2-(2-methoxyethyl)imidazo[1,2-a]pyridine core while actively suppressing vinyl ketone formation.

Materials Required:

• 1-Chloro-4-methoxybutan-2-one (1.1 eq)

• 2-Aminopyridine derivative (1.0 eq)

• Sodium bicarbonate (

  , 1.2 eq)

• Glacial acetic acid (AcOH, 0.2 eq)

• Anhydrous Ethanol (EtOH)

Step-by-Step Methodology:

• Preparation: Dissolve the 2-aminopyridine derivative (1.0 eq) in anhydrous ethanol to achieve a 0.2 M concentration in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Alkylation (Stage 1): Add

  (1.2 eq) to the flask. Place the flask in a water bath at room temperature. Slowly add 1-chloro-4-methoxybutan-2-one (1.1 eq) dropwise over 15 minutes.

  • Scientific Rationale: Dropwise addition prevents localized spikes in concentration, and the weak, heterogeneous

    neutralizes the generated HCl without being strong enough to deprotonate the -carbon and trigger methanol elimination.

• Mild Heating: Elevate the temperature to 60°C and stir for 4 hours.

• Self-Validation Check: Pull a 10

  L aliquot, dilute in MeCN, and analyze via LC-MS. You should observe the consumption of the starting materials and the appearance of the uncyclized intermediate mass. Do not proceed until the 2-aminopyridine is consumed.

• Dehydration (Stage 2): Once the intermediate is confirmed, carefully add glacial acetic acid (0.2 eq) to the reaction mixture. Increase the heating mantle temperature to 80°C (reflux) and stir for an additional 6 hours.

  • Scientific Rationale: The introduction of a catalytic acid protonates the intermediate hydroxyl group. This lowers the activation energy required for the loss of water, driving the thermodynamic cyclodehydration step to form the aromatic imidazopyridine system.

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove ethanol. Partition the resulting residue between Ethyl Acetate (EtOAc) and saturated aqueous

  . Extract the aqueous layer twice with EtOAc, dry the combined organic layers over anhydrous , filter, and purify via flash chromatography.

References

• Source: European Patent Office (EP 3330256 B1)
• Source: World Intellectual Property Organization (WO2020150626A1)

Sources

• 1. echemi.com [echemi.com]
• 2. WO2020150626A1 - Imidazo[1,2-a]pyridinyl derivatives as irak4 inhibitors - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

removing alpha-hydroxy ketone impurities from reaction mixtures

Technical Support & Troubleshooting Guide

Welcome to the Remediation Center

-hydroxy ketone impurities (acyloins) from reaction mixtures.

You are likely here because you are observing a persistent impurity in your ketone or aldehyde synthesis—often a "reduction" byproduct or an "incomplete oxidation" intermediate. These impurities (e.g., benzoin in benzil synthesis) are notoriously sticky, prone to hydrogen bonding, and difficult to separate via standard silica chromatography.

This guide provides three tiers of intervention: Diagnostic , Chemical Scavenging (Destructive) , and Chromatographic Separation (Non-Destructive) .

Module 1: Diagnostic Triage

Is this actually an

-hydroxy ketone?

Before attempting remediation, confirm the impurity's identity.[1] Acyloins possess a specific 1,2-functionalization pattern (

) that gives them unique analytical signatures.

Analytical Method	Diagnostic Signature	False Positive Risk
TLC (Stain)	Hanessian’s Stain (Cerium Molybdate): Dark blue spot on light background. Tollens' Reagent: Silver mirror (positive) due to reducing nature.	Aldehydes also reduce Tollens'.
1H-NMR	Methine Proton: Distinct doublet or singlet between 4.5–6.0 ppm (deshielded by OH and C=O). D2O Shake: OH proton disappears.	-Halo ketones may appear in similar regions.
IR Spectroscopy	Dual Signal: Carbonyl stretch (~1680-1710 cm⁻¹) AND Broad OH stretch (3300-3500 cm⁻¹).	Simple mixtures of ketones and alcohols.
Mass Spec	Fragmentation: Characteristic -cleavage often yields ions.	Isomeric esters.

Module 2: Strategic Decision Matrix

Which removal method fits your substrate?

Do not proceed blindly. Use this logic flow to select the safest protocol for your target molecule.

Figure 1: Decision Matrix for Acyloin Removal. Select Method A for highest purity if the target is stable.

Module 3: Chemical Scavenging (Destructive Removal)

The "Gold Standard" Protocol: Sodium Periodate Cleavage [2]

If your target molecule is not a 1,2-diol or an

-hydroxy ketone, the most effective removal method is oxidative cleavage . Sodium Periodate ( ) specifically targets the C-C bond between the carbonyl and the hydroxyl group of the impurity, breaking it into smaller, highly polar fragments (carboxylic acids and aldehydes) that are easily washed away.

Why this works: The reaction proceeds via a cyclic periodate ester intermediate, which requires the 1,2-oxygenation pattern.[3] Your isolated ketone product lacks this pattern and remains untouched.

Standard Operating Procedure (SOP-01)

Reagents:

• Sodium Periodate (

  ) [1.2 equivalents relative to the impurity].[2][4]

• Solvent: THF/Water (1:1) or Acetone/Water (1:1).

• Quench: Sodium Thiosulfate (

  ).

Step-by-Step:

• Dissolution: Dissolve the crude mixture in THF/Water (1:1). Ensure the pH is near neutral (buffers are rarely needed unless the substrate is acid-sensitive).

• Addition: Add

  (solid or dissolved in water) at 0°C to RT.

• Monitoring: Stir for 30–60 minutes. Monitor by TLC.[3] The impurity spot should disappear; the product spot should remain unchanged.

• Workup:

  • Dilute with Ethyl Acetate.

  • Wash with saturated aqueous

    (to quench excess periodate).

  • Wash with saturated Sodium Bicarbonate (

    ). Crucial Step: This removes the carboxylic acid byproducts generated from the cleavage.

  • Dry over

    and concentrate.

Technical Note: If your target is an aldehyde, be cautious. While

is mild, over-exposure can sometimes oxidize aldehydes to acids. In such cases, limit reaction time.

Module 4: Chromatographic Troubleshooting

Non-Destructive Separation

If you cannot use chemical oxidants, you must separate the impurity.

-Hydroxy ketones often streak or "tail" on silica due to hydrogen bonding with silanol groups.

FAQ: Why is my impurity co-eluting?

A: The

-hydroxy group forms strong H-bonds with the acidic silanols ( ) on the silica surface. This causes peak broadening (tailing), which overlaps with your product peak.

Optimization Protocol (SOP-02)

Parameter	Adjustment	Mechanism of Action
Stationary Phase	Use End-Capped Silica or Diol-Bonded Phase .	"End-capping" replaces free silanols with non-polar groups (e.g., trimethylsilyl), reducing H-bonding sites.
Mobile Phase	Add 0.1% Triethylamine (TEA) (for basic analytes) or 0.1% Acetic Acid .	Modifiers compete for the active silanol sites, "blocking" them from the impurity and sharpening the peak.
Loading	DCM Liquid Loading .	Avoid dry-loading on silica if possible; the heat of adsorption can sometimes catalyze rearrangement of acyloins.

Module 5: Prevention & Root Cause Analysis

Stop the impurity before it forms.

Scenario 1: Incomplete Oxidation (e.g., Benzoin

Benzil)

• Cause: The oxidation (using

  , , or DMSO/Swern) stalled.

• Fix: Ensure vigorous stirring. Acyloin oxidation is often biphasic. Use a Phase Transfer Catalyst (e.g., TBAB) if using inorganic oxidants.

Scenario 2: Acyloin Condensation (Side Reaction)

• Cause: In the presence of sodium metal or strong bases, esters can dimerize to form acyloins.

• Fix: Quench reactions at low temperatures. Avoid "hot spots" of unreacted metal.

Scenario 3: The "Lobry de Bruyn–Van Ekenstein" Trap

• Cause: Under basic conditions,

  -hydroxy ketones can isomerize (e.g., glucose fructose type shifts).

• Fix: Maintain strict pH control. If the impurity is an isomer of your product, chemical removal (Method A) is impossible; you must use high-performance chromatography (Method B).

References

• Oxidative Cleavage Mechanism

  • Sodium Periodate Cleavage of 1,2-Diols and -Hydroxy Ketones.
  • Source: Master Organic Chemistry.

  • URL: [Link][2][5]

• Chromatographic Peak Tailing

  • Troubleshooting Peak Tailing in HPLC and Flash Chrom
  • Source: Phenomenex Technical Guide.

  • URL: [Link]

• Polymer Scavenging (Alternative Method)

  • Polymer-Supported Reagents for Purification and Scavenging.[6][7]

  • Source: Imperial College London / ACS Public

  • URL: [Link]

• Benzoin/Benzil Purification Case Study

  • Synthesis and Purification of Benzil

  • Source: Organic Syntheses / Vogel's Textbook.[8]

  • URL: [Link]

Sources

• 1. gifarlcm.com [gifarlcm.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. orgosolver.com [orgosolver.com]
• 4. NaIO4 Oxidative Cleavage of Diols - Chemistry Steps [chemistrysteps.com]
• 5. chegg.com [chegg.com]
• 6. New developments in polymer-supported reagents, scavengers and catalysts for organic synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. assets.website-files.com [assets.website-files.com]

Technical Support Center: Handling &amp; Workup of 1-Chloro-4-methoxybutan-2-one

Current Status: Operational Ticket ID: CHEM-SUP-87308 Subject: Minimizing Decomposition During Workup & Purification Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

1-Chloro-4-methoxybutan-2-one (CAS: 17913-18-7) is a bifunctional electrophile featuring a reactive

-chloroketone moiety and a distal ether linkage. Its structural duality makes it a versatile intermediate but introduces significant instability. Users frequently report yield loss due to Favorskii rearrangement (under basic conditions), hydrolysis (aqueous exposure), and thermal elimination of methanol or HCl during distillation.

This guide provides a self-validating workflow to isolate this compound with >95% purity, minimizing common decomposition pathways.

Part 1: Troubleshooting Guide (Q&A)

Q1: My crude reaction mixture turns black and viscous during rotary evaporation. What is happening?

Diagnosis: Thermal Polymerization & Elimination. Mechanism: The molecule is susceptible to

-elimination of methanol (forming a vinyl ketone) or HCl (less likely but possible). The resulting -unsaturated species are potent Michael acceptors that rapidly polymerize, especially if the bath temperature exceeds 40°C or if trace acid/base catalysts remain. Solution:

• Limit Temperature: Never exceed a bath temperature of 35°C .

• Vacuum Control: Use a high-vacuum pump (<5 mbar) rather than a water aspirator to remove solvents at lower temperatures.

• Stabilization: Add a radical inhibitor like BHT (Butylated hydroxytoluene) (50–100 ppm) to the receiving flask prior to concentration [1].

Q2: I see a new spot on TLC that doesn't match the starting material or product, and my yield is low. (pH Issue)

Diagnosis: Favorskii Rearrangement or Hydrolysis. Mechanism:

-Chloroketones are notoriously sensitive to bases. Even weak bases like sodium carbonate can trigger enolization at the C3 position, leading to cyclopropanone intermediate formation (Favorskii rearrangement) and subsequent ring-opening to esters or acids [2]. Alternatively, direct displacement of the chloride by water/hydroxide creates the -hydroxy ketone. Solution:

• Strict pH Control: Maintain aqueous washes between pH 5.0 and 6.5 .

• Avoid Carbonates: Do not use saturated

  or for quenching if the reaction is acidic. Instead, use a Phosphate Buffer (pH 6.0) or dilute Sodium Acetate.

• Fast Separation: Minimize contact time with the aqueous phase.

Q3: The product decomposes on silica gel columns. How can I purify it?

Diagnosis: Acid-Catalyzed Degradation. Mechanism: Standard silica gel is slightly acidic (pH ~5–6), which can catalyze the cleavage of the methoxy ether or promote elimination reactions. Solution:

• Neutralize Silica: Pre-treat the silica gel slurry with 1% Triethylamine (TEA) in hexanes before loading the column. This neutralizes active acidic sites.

• Alternative Stationary Phase: Use Neutral Alumina (Activity Grade III) , which is far gentler on acid-sensitive ethers and halides [3].

• Preferred Method: High-vacuum fractional distillation (if the compound is thermally stable enough at reduced pressure) is often superior to chromatography for this class of compounds.

Part 2: Optimized Workup Protocol

This protocol is designed to arrest decomposition pathways immediately upon reaction completion.

Step-by-Step Methodology

Step	Action	Technical Rationale
1. Quench	Cool reaction to 0°C . Slowly add 0.5M Phosphate Buffer (pH 6.0) .	Prevents heat spikes; buffers pH to prevent Favorskii rearrangement (high pH) or ether cleavage (low pH).
2. Extraction	Extract immediately with MTBE (Methyl tert-butyl ether) or Toluene . Avoid DCM if possible.	MTBE separates rapidly, reducing aqueous contact time. Toluene is non-polar and stabilizes the halide.
3. Wash	Wash organic layer once with cold Brine (saturated NaCl) .	Removes residual water and water-soluble catalysts without altering pH.
4. Drying	Dry over anhydrous (Sodium Sulfate) for 15 mins. Filter.	can be slightly Lewis acidic and might catalyze degradation; is neutral and safer.
5. Concentration	Rotary evaporate at <30°C bath temp, >20 mbar vacuum.	Minimizes thermal stress. Stop when solvent volume is low; do not "dry to hardness" if not necessary.
6. Storage	Store under Argon at -20°C .	Prevents oxidation and moisture ingress.

Part 3: Decomposition Pathways & Logic

The following diagram illustrates the critical "Decision Nodes" where improper handling leads to specific byproducts.

Caption: Figure 1. Mechanistic pathways of decomposition.[1][2] Red arrows indicate high-risk transformations triggered by base or heat.

Part 4: Solvent & Reagent Compatibility Data

Reagent/Solvent	Compatibility	Notes
Water	⚠️ Moderate	Stable at neutral pH for short durations. Rapid hydrolysis at pH > 9.
Methanol/Ethanol	❌ Incompatible	Nucleophilic solvents can displace chloride or open Favorskii intermediates.
Dichloromethane (DCM)	✅ Good	Standard extraction solvent, but can cause emulsions.
Toluene	✅ Excellent	Best for storage and azeotropic drying.
Sodium Bicarbonate	⚠️ Caution	Mildly basic (pH 8.5). Can trigger slow rearrangement. Use Phosphate buffer instead.
Triethylamine	❌ Incompatible	Will form quaternary ammonium salts or trigger elimination.

References

• BenchChem. (2025). Technical Support Center: Purification of Crude 4-Hydroxy-2-butanone. Retrieved from (Analogous ketone stabilization protocols).

• Organic Chemistry Portal. (2016). Synthesis of α-chloroketones and α-chloroaldehydes. Retrieved from .

• ACS GCI Pharmaceutical Roundtable. (2016). MedChem Tips and Tricks: Purification and Work-up. Retrieved from .

• National Institutes of Health (NIH). (2025). 1-Chloro-4-methoxybutane Compound Summary. PubChem.[3] Retrieved from .

• European Patent Office. (1982).[4] Process for the preparation of 4-(6-methoxy-2-naphthyl)butan-2-one. EP0060808B1. Retrieved from .

Sources

• 1. catalogimages.wiley.com [catalogimages.wiley.com]
• 2. SATHEE: Chemistry Decomposition Reaction [sathee.iitk.ac.in]
• 3. 1-Chloro-4-methoxybutane | C5H11ClO | CID 87363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. data.epo.org [data.epo.org]

Technical Support Center: Purification of 1-Chloro-4-methoxybutan-2-one

Welcome to the Technical Support Center for the purification of 1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0). This compound is a highly versatile C5 building block frequently utilized in the synthesis of complex heterocyclic derivatives, such as TrkA inhibitors[1].

Because it contains an alpha-chloro ketone moiety, this molecule is highly electrophilic and thermally labile[2]. Standard atmospheric distillation will inevitably lead to auto-catalytic thermal degradation. This guide provides field-proven, self-validating protocols and troubleshooting logic to ensure high-yield purification via high-vacuum distillation.

Quantitative Data & Distillation Parameters

To successfully isolate 1-Chloro-4-methoxybutan-2-one without inducing dehydrohalogenation, strict adherence to temperature and pressure limits is required.

Table 1: Physicochemical & Distillation Parameters

Parameter	Value	Rationale / Causality
CAS Number	87308-03-0[3]	Unique identifier for the target compound.
Molecular Weight	136.58 g/mol [4]	Determines volatility relative to extraction solvents and impurities.
Chemical Formula	C5H9ClO2[4]	Contains the thermally sensitive alpha-chloro ketone motif.
Target Vacuum	< 1.0 mmHg	Critical to lower the boiling point and prevent thermal degradation[2].
Max Bath Temperature	85°C	Exceeding 90°C risks auto-catalytic dehydrohalogenation (loss of HCl)[5].
Expected Vapor Temp	~45–55°C (at 0.5 mmHg)	Extrapolated based on molecular weight and structural analogs.

Self-Validating Vacuum Distillation Protocol

Do not treat this as a simple evaporation step. The following methodology incorporates self-validating checkpoints to ensure system integrity before the compound is exposed to thermal stress.

Phase 1: System Integrity (The "Drop Test")

• Assembly: Assemble a short-path distillation apparatus. Crucial: Use PTFE sleeves for all ground-glass joints instead of silicone grease. Halogenated organics will dissolve standard greases, compromising the vacuum and contaminating the product.

• Evacuation: Apply vacuum to the system without heating the oil bath. Target a pressure of < 1.0 mmHg.

• Validation Check (Self-Validation): Isolate the vacuum pump by closing the manifold valve and monitor the pressure gauge for 5 minutes. If the pressure increases by more than 0.5 mmHg, a micro-leak is present. Do not proceed to heating until the leak is identified and resolved.

Phase 2: Solvent Degassing & Fore-run

• Degassing: Once vacuum integrity is validated, apply a moderate vacuum (~10–20 mmHg) and heat the oil bath to 40°C.

• Causality: This step gently removes residual extraction solvents (e.g., ethyl acetate, dichloromethane) without causing violent bumping or foaming of the crude mixture.

• Validation Check: Degassing is complete when bubbling in the crude mixture ceases entirely at 40°C.

Phase 3: Main Fraction Collection

• High Vacuum: Lower the pressure to the ultimate vacuum limit (< 1.0 mmHg).

• Heating: Gradually increase the bath temperature to 80–85°C.

• Causality: The alpha-chloro ketone motif is highly reactive; keeping the bath temperature strictly below 90°C prevents the cleavage of the C-Cl bond and subsequent polymerization[2].

• Validation Check: Switch your receiving flask to collect the main fraction only when the vapor temperature stabilizes (± 1°C). A fluctuating vapor temperature indicates the co-distillation of impurities or a loss of vacuum integrity.

Distillation Workflow & Troubleshooting Logic

The following diagram outlines the logical progression of the purification workflow, including critical intervention points if thermal degradation or bumping occurs.

Fig 1: Vacuum distillation workflow and troubleshooting logic for alpha-chloro ketones.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my crude mixture turning black and releasing gas during heating? Causality: You are observing thermal degradation. Alpha-chloro ketones are prone to dehydrohalogenation (the elimination of HCl) at elevated temperatures[5]. This process is auto-catalytic; the released HCl acts as an acid catalyst that accelerates further decomposition, leading to rapid polymerization (the black tar). Solution: Immediately lower the heat bath. Ensure your vacuum is deep enough (< 1.0 mmHg) so that the compound distills well before reaching its decomposition threshold.

Q2: The vapor temperature is fluctuating wildly. What does this indicate? Causality: Fluctuating vapor temperatures usually indicate one of two physical phenomena: a micro-leak in the vacuum system causing pressure spikes, or erratic boiling (bumping) due to insufficient nucleation. Solution: Perform the "Drop Test" (see Phase 1 of the protocol) to rule out leaks. Ensure vigorous magnetic stirring to provide constant nucleation sites for smooth boiling.

Q3: Can I use a Vigreux column to improve the separation purity? Causality: While a Vigreux column increases theoretical plates for better separation, it significantly increases the "hold-up" volume and the required bath temperature due to thermal losses along the column length. Solution: For highly thermally labile compounds like 1-chloro-4-methoxybutan-2-one, a short-path distillation head is strongly preferred. It minimizes the residence time of the vapor and keeps the required bath temperature as low as possible[2].

Q4: How should I store the purified 1-Chloro-4-methoxybutan-2-one? Causality: Even highly purified alpha-chloro ketones can degrade over time via ambient light and room-temperature thermal pathways, generating trace HCl which ruins the batch. Solution: Store the purified liquid in an amber glass vial under an inert atmosphere (Argon or N2) at -20°C. For long-term storage (months), adding a trace amount of an acid scavenger (such as epoxidized soybean oil) can neutralize trace HCl and prevent auto-catalytic degradation.

References

• European Patent Office. "HETEROCYCLIC DERIVATIVE HAVING TrkA-INHIBITING ACTIVITY - EP 3330256 B1".

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 4. echemi.com [echemi.com]
• 5. 2-Chloro-1-(3-chlorophenyl)propan-1-one | 34841-41-3 | Benchchem [benchchem.com]

handling moisture sensitivity of alpha-halo ketones

Technical Guide: Moisture Sensitivity & Handling of -Halo Ketones

Introduction: The "Goldilocks" Electrophile

-Halo ketones (e.g., phenacyl bromide, chloroacetone, bromoacetone) are the workhorses of heterocycle synthesis (Hantzsch thiazole synthesis) and alkylation chemistry. However, their utility is directly proportional to their instability. They occupy a "Goldilocks" zone of reactivity: electrophilic enough to react rapidly with nucleophiles, but so reactive that atmospheric moisture triggers an autocatalytic decomposition cycle.

This guide moves beyond standard Safety Data Sheets (SDS) to provide a field-tested system for preserving, handling, and rescuing these critical reagents.

Module 1: The Science of Instability

To handle these compounds, you must understand why they degrade. It is not simple hydrolysis; it is an autocatalytic cascade .

The Decomposition Mechanism

The electron-withdrawing carbonyl group makes the

-carbon highly electrophilic. Upon exposure to moisture:

• Nucleophilic Attack: Water attacks the

  -carbon (or carbonyl), displacing the halide.

• Acid Generation: This releases Hydrogen Halide (

  , e.g., HBr or HCl).

• Autocatalysis: The released

  protonates the carbonyl of the remaining intact reagent, accelerating enolization and making it susceptible to rapid polymerization and further hydrolysis.

Visualizing the "Cycle of Doom"

Figure 1: The autocatalytic decomposition cycle. Note that the generation of acid (HX) feeds back into the system, accelerating degradation.

Module 2: Storage & Prevention Protocols

The "Desiccator Protocol" Never store

-halo ketones in their original shipping cardboard or simple screw-top vials in the fridge. The humidity in a standard refrigerator (often high) will penetrate standard packaging.

Parameter	Recommendation	Rationale
Primary Container	Amber glass with Teflon-lined cap	Blocks UV light (radical initiator) and prevents acid leaching.
Secondary Containment	Sealed jar with Drierite/Silica Gel	Creates a micro-anhydrous environment.
Temperature	-20°C (Freezer)	Kinetics of hydrolysis slow significantly at sub-zero temperatures.
Headspace	Argon or Nitrogen backfill	Displaces moist air after every use.

FAQ: Storage

• Q: My phenacyl bromide turned from white crystals to a brown sticky solid. Is it usable?

  • A: No. The brown color is free bromine/HBr and polymerized byproducts. Using this will poison sensitive catalysts (Pd/Pt) and alter stoichiometry. See Module 3 for rescue.

• Q: Can I store solutions of

  -halo ketones?

  • A: Only for short periods (<24h) in anhydrous, non-nucleophilic solvents (DCM, Toluene) over activated molecular sieves. Avoid acetone (halogen exchange/aldol risks) or alcohols (hemiketal formation).

Module 3: Troubleshooting & Rescue Operations

If your reagent has degraded, you have two options: Purify or Discard .

Decision Matrix: The Rescue Workflow

Figure 2: Decision tree for assessing reagent viability.

Protocol A: Rescuing Solids (e.g., Phenacyl Bromide)

Applicable when: Solid is pale yellow or crusty but not fully liquefied. Reference: Adapted from Vogel’s Textbook of Practical Organic Chemistry [1].[1]

• Dissolution: Dissolve the crude solid in a minimal amount of warm ethanol or methanol (Note: Work quickly to prevent solvolysis).

• Filtration: If there are insoluble black specks (polymers), filter hot.

• Crystallization: Cool slowly to room temperature, then to 0°C.

• The Wash (Crucial): Filter the crystals and wash with cold petroleum ether .

  • Why? Petroleum ether removes the colored mother liquor containing the HBr and oily impurities but does not dissolve the polar

    -halo ketone significantly.[2]

• Drying: Dry in a vacuum desiccator over

  or KOH pellets (to absorb acid vapors).

Protocol B: Rescuing Liquids (e.g., Chloroacetone)

Applicable when: Liquid has turned yellow/orange but is not tar. Warning:Do not distill degraded

-halo ketones unless absolutely necessary. The heat can trigger violent decomposition of accumulated peroxides or polymers.

• Dilution: Dissolve the reagent in Diethyl Ether or DCM (1:10 ratio).

• Neutralization: Wash with cold, saturated aqueous

  .

  • Observation: Bubbling indicates removal of HX acid.

• Drying: Wash with brine, separate organic layer, and dry over anhydrous

  for 5 minutes.

• Concentration: Remove solvent via rotary evaporation at low temperature (<30°C).

Module 4: Safety & Lachrymator Handling

-Halo ketones are potent lachrymators (tear gas agents). They activate the TRPA1 ion channel on sensory nerves [2].[3]

Strict Handling Rules:

• The "Double Glove" Rule: Nitrile gloves are permeable to these organic halides over time. Wear two pairs. If you feel a burning sensation, change gloves immediately.

• Decontamination Solution: Keep a beaker of "Decon Solution" in the hood:

  • Recipe: 10% aqueous Sodium Thiosulfate (

    ) or dilute ammonia.

  • Mechanism:[3][4][5][6] Thiosulfate is a soft nucleophile that rapidly displaces the halide, rendering the compound non-volatile and non-lachrymatory.

• Glassware Cleaning: NEVER remove dirty glassware from the fume hood. Rinse it with the Decon Solution inside the hood before bringing it to the sink.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (See Section on Aromatic Ketones/Phenacyl Bromide).

• Bautista, D. M.; et al. "TRPA1 Mediates the Inflammatory Actions of Environmental Irritants and Proalgesic Agents." Cell2006 , 124(6), 1269–1282. [Link]

• Organic Syntheses. "Phenacyl Bromide." Org.[4][7][8] Synth.1939 , 19, 24. [Link]

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• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reductive dehalogenation of halo ketones - Wikipedia [en.wikipedia.org]
• 7. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Researcher's Guide to the ¹H NMR Spectrum of 1-Chloro-4-methoxybutan-2-one: Prediction, Comparison, and Analysis

In the field of drug development and organic synthesis, the unambiguous structural confirmation of novel small molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this process, providing deep insights into molecular architecture.[1][2] This guide focuses on 1-Chloro-4-methoxybutan-2-one, a bifunctional molecule whose structure presents an interesting case for ¹H NMR analysis.

Predicted ¹H NMR Spectral Data

The structure of 1-Chloro-4-methoxybutan-2-one contains four distinct proton environments. The predicted ¹H NMR data, assuming a standard deuterated chloroform (CDCl₃) solvent, are summarized in the table below. These predictions are derived from established chemical shift ranges and data from analogous molecules.[3][4][5]

Label	Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H ₐ	-CH ₂Cl	~ 4.2	Singlet (s)	N/A
H ₑ	-OCH ₃	~ 3.3	Singlet (s)	N/A
H ₓ	-C(=O)CH ₂-	~ 2.8	Triplet (t)	~ 6.0
H ᵧ	-CH ₂O-	~ 3.7	Triplet (t)	~ 6.0

Detailed Spectral Analysis and Rationale

The prediction of the ¹H NMR spectrum hinges on understanding the electronic environment of each proton. The presence of a ketone, a chlorine atom, and a methoxy group creates a unique pattern of shielding and deshielding effects.

Caption: Structure of 1-Chloro-4-methoxybutan-2-one with proton environments labeled.

• Methylene Protons (Hₐ): The two protons on the carbon adjacent to both the chlorine atom and the carbonyl group (-CH ₂Cl) are expected to be the most deshielded, appearing furthest downfield. The electronegative chlorine and the anisotropic effect of the carbonyl group strongly withdraw electron density. Protons on a carbon alpha to a ketone typically appear in the 2.1-2.4 ppm range.[3] However, the additional presence of a halogen significantly increases this shift. For example, in some α-chloroketones, these protons can appear well above 4.0 ppm.[6] Due to the absence of adjacent protons, this signal is predicted to be a singlet.

• Methoxy Protons (Hₑ): The three protons of the methoxy group (-OCH ₃) are in a relatively shielded environment. They are expected to produce a sharp singlet, a characteristic signal for methoxy groups, typically found in the 3.3-4.4 ppm range.[7][8] This signal is a singlet as there are no protons on the adjacent oxygen atom to cause splitting.

• Methylene Protons (Hᵧ): The protons on the carbon adjacent to the methoxy group's oxygen (-CH ₂O-) are deshielded by the electronegative oxygen. In ethers, protons on α-carbons typically appear in the 3.2-3.8 ppm range.[3] These protons are adjacent to the Hₓ methylene group, and according to the n+1 rule, their signal should be split into a triplet (2 neighboring protons + 1 = 3).[9]

• Methylene Protons (Hₓ): The protons on the carbon alpha to the carbonyl group (-C(=O)CH ₂-) are deshielded by the ketone, typically appearing in the 2.1-2.4 ppm range.[3] In this molecule, they are also adjacent to the Hᵧ methylene group. Therefore, this signal is also predicted to be a triplet.

Comparative Analysis: The Impact of Substitution

To understand the predicted shifts, it is invaluable to compare the target molecule with a simpler, related structure: 4-methoxy-2-butanone .

¹H NMR Data for 4-methoxy-2-butanone (C₅H₁₀O₂)[10][11][12]:

• -C(=O)CH₃: ~2.18 ppm (singlet)

• -C(=O)CH₂-: ~2.69 ppm (triplet)

• -CH₂O-: ~3.64 ppm (triplet)

• -OCH₃: ~3.33 ppm (singlet)

By comparing the predicted spectrum of 1-Chloro-4-methoxybutan-2-one with the experimental data for 4-methoxy-2-butanone, we can isolate the effect of replacing the C1 methyl group with a chloromethylene group (-CH₂Cl):

• Dramatic Downfield Shift: The most significant change is the replacement of the methyl singlet at ~2.18 ppm with the predicted chloromethylene singlet (Hₐ) at ~4.2 ppm. This highlights the powerful deshielding effect of the α-chlorine substituent.

• Minimal Perturbation: The chemical shifts for the other protons (Hₓ, Hᵧ, and Hₑ) are predicted to be only slightly perturbed from their positions in 4-methoxy-2-butanone, as the structural change is three or more bonds away.

This comparison validates the predicted assignments and demonstrates the diagnostic power of ¹H NMR in identifying specific functional groups and their relative positions within a molecule.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality, verifiable ¹H NMR spectrum of a small molecule like 1-Chloro-4-methoxybutan-2-one, a standardized protocol is essential.

Caption: Standard workflow for acquiring and processing a 1D ¹H NMR spectrum.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified 1-Chloro-4-methoxybutan-2-one.[13]

  • Dissolve the sample in a clean, dry vial with 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard. CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.[13][14]

  • Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

  • Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent. This step ensures the stability of the magnetic field during the experiment.

  • Shim the magnetic field to optimize its homogeneity across the sample, which is critical for achieving sharp, well-resolved peaks.

  • Set the acquisition parameters. For a standard ¹H experiment on a 400 MHz spectrometer, typical parameters include:

    • Pulse Program: A standard 30-degree pulse (e.g., 'zg30' on Bruker instruments).

    • Acquisition Time (AQ): ~2-4 seconds.

    • Relaxation Delay (D1): 1-5 seconds. A longer delay is crucial for accurate integration in quantitative NMR.[15]

    • Number of Scans (NS): 8 to 16 scans are usually sufficient for a sample of this concentration.

  • Acquire the Free Induction Decay (FID) data.

• Data Processing:

  • Apply a Fourier transform to convert the time-domain FID signal into the frequency-domain NMR spectrum.

  • Apply an exponential window function (e.g., line broadening of 0.3 Hz) to improve the signal-to-noise ratio.

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to ensure the baseline is flat and at zero intensity.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative ratios of protons in each unique environment. The integration should correspond to the 2:2:2:3 ratio of the Hₐ, Hₓ, Hᵧ, and Hₑ protons.

By following this comprehensive approach—from prediction and comparative analysis to meticulous experimental execution—researchers can confidently elucidate and verify the structure of 1-Chloro-4-methoxybutan-2-one and other novel chemical entities.

References

• The Royal Society of Chemistry. Supporting Information. [Link]

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• American Chemical Society. One-Carbon Chain Extension of Esters to α-Chloroketones: A Safer Route Without Diazomethane. [Link]

• Inflibnet. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• OrganicChemGuide. 12.04 1H NMR Chemical Shifts. [Link]

• Nature Protocols. A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts. [Link]

• ACD/Labs. Methoxy groups just stick out. [Link]

• University of Colorado Boulder. NMR Chemical Shifts. [Link]

• Doc Brown's Chemistry. low/high resolution 1H proton nmr spectrum of 1-methoxypropane. [Link]

• Journal of Organic Chemistry. NMR Chemical Shifts. [Link]

• Open Library Publishing Platform. 29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. [Link]

• SpringerLink. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. [Link]

• PubChem. 2-Butanone, 4-methoxy-. [Link]

• Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• The Royal Society of Chemistry. Supporting information Synthesis of α-Amino Ketones through Aminations of Umpoled Enolates. [Link]

• ACD/Labs. NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• YouTube. How to Predict the Number of Signals in a 1H NMR (O Chem). [Link]

• Chemaxon. NMR Predictor - Documentation. [Link]

• University of Cambridge. H NMR Spectroscopy. [Link]

• University of Bristol. Quantitative NMR Spectroscopy. [Link]

• SpectraBase. 4-Methoxy-2-butanon - Optional[13C NMR] - Chemical Shifts. [Link]

• Imperial College London. Tables For Organic Structure Analysis. [Link]

• The University of Liverpool Repository. PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. [Link]

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• 8. low/high resolution 1H proton nmr spectrum of 1-methoxypropane C4H10O CH3OCH2CH2CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl propyl ether 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Comparative Guide to TLC Visualization Methods for Methoxy Chloroketones

In the landscape of synthetic chemistry and drug development, the precise monitoring of chemical reactions is paramount. Thin-Layer Chromatography (TLC) serves as a rapid, indispensable tool for this purpose. However, the visualization of separated components, particularly those lacking strong chromophores, presents a significant challenge. Methoxy chloroketones, a class of compounds frequently encountered in pharmaceutical synthesis, often fall into this category. Their visualization on a TLC plate necessitates the use of chemical staining reagents that react with the inherent functional groups to produce colored spots.

This guide provides a comprehensive comparison of common and effective TLC visualization methods for methoxy chloroketones. We will delve into the underlying chemical principles of each technique, provide detailed experimental protocols, and offer insights into the expected outcomes, empowering researchers to make informed decisions for their specific applications.

The Challenge of Visualizing Methoxy Chloroketones

Methoxy chloroketones possess a ketone carbonyl group, a methoxy ether group, and a chloro substituent. While the aromatic ring may offer some UV activity, it is often not sufficient for sensitive detection, especially at low concentrations. Therefore, visualization typically relies on the reactivity of the ketone functional group. The choice of staining method can significantly impact the sensitivity and clarity of the results.

A Comparative Analysis of Visualization Reagents

We will explore four primary methods for visualizing methoxy chloroketones on TLC plates:

• Potassium Permanganate (KMnO₄) : A universal oxidizing agent.

• p-Anisaldehyde : A reagent that reacts with various functional groups, including ketones, to form colored condensation products.

• 2,4-Dinitrophenylhydrazine (DNPH) : A classic reagent highly specific for aldehydes and ketones.

• Iodine (I₂) : A simple, semi-destructive method based on the formation of colored complexes.

The following sections will provide a detailed examination of each method.

Potassium Permanganate (KMnO₄) Stain: The Universal Oxidizer

The potassium permanganate stain is a widely used, robust method for visualizing a broad range of organic compounds.[1][2] Its effectiveness stems from the strong oxidizing nature of the permanganate ion (MnO₄⁻).

Mechanism of Action: The deep purple permanganate ion reacts with oxidizable functional groups, such as the ketone in methoxy chloroketones. In this redox reaction, the permanganate is reduced to manganese dioxide (MnO₂), a brown precipitate, while the organic compound is oxidized. This results in the appearance of yellow to brown spots on a purple or pink background.[1][2] The background color arises from the unreacted permanganate. Gentle heating is often employed to accelerate the reaction.[1][2]

Expected Results: Methoxy chloroketones will appear as yellowish-brown spots against a purple background. The intensity of the spot is proportional to the amount of material present.

Experimental Protocol:

Reagent Preparation:

• Dissolve 3 g of potassium permanganate (KMnO₄) and 20 g of potassium carbonate (K₂CO₃) in 300 mL of deionized water. Add 5 mL of 5% aqueous sodium hydroxide (NaOH). The solution should be stored in a dark bottle.

Staining Procedure:

• After developing the TLC plate, allow the solvent to evaporate completely. A heat gun can be used to gently warm the plate to ensure all solvent is removed.[2]

• Carefully dip the TLC plate into the potassium permanganate solution for a few seconds using forceps.

• Remove the plate and allow the excess reagent to drip off.

• Gently heat the plate with a heat gun until yellow-brown spots appear against a pink or purple background. Overheating will cause the entire plate to turn brown, obscuring the spots.[1]

p-Anisaldehyde Stain: The Versatile Condensation Reagent

The p-anisaldehyde stain is an excellent choice for visualizing a variety of functional groups, including ketones, and often provides a range of colors that can aid in compound identification.[3][4][5]

Mechanism of Action: Under acidic conditions and with heating, p-anisaldehyde reacts with nucleophilic compounds, including the enol or enolate form of a ketone, through an aldol-type condensation reaction.[3] This leads to the formation of highly conjugated, and therefore colored, products. The presence of the methoxy group on the anisaldehyde reagent can influence the final color of the spot.

Expected Results: Methoxy chloroketones typically produce colored spots ranging from yellow and green to blue and brown with the p-anisaldehyde stain.[6] The specific color can be characteristic of the compound's structure.

Experimental Protocol:

Reagent Preparation:

• Carefully add 10 mL of concentrated sulfuric acid and 10 mL of p-anisaldehyde to 200 mL of ethanol.[6] The solution should be prepared in a fume hood and stored in a well-sealed container, protected from light.[3]

Staining Procedure:

• After the TLC plate has been developed and dried, dip it into the p-anisaldehyde solution for a few seconds.

• Remove the plate and wipe off the excess reagent from the back with a paper towel.

• Gently heat the plate with a heat gun. The spots will develop their color as the plate is heated. The background may turn a light pink.[3]

2,4-Dinitrophenylhydrazine (DNPH) Stain: The Ketone-Specific Indicator

For highly specific detection of aldehydes and ketones, 2,4-dinitrophenylhydrazine (DNPH) is the reagent of choice.[7][8] This method is particularly useful when the reaction mixture contains other functional groups that might interfere with more general stains.

Mechanism of Action: DNPH reacts with the carbonyl group of a ketone to form a 2,4-dinitrophenylhydrazone.[9][10] These hydrazone derivatives are often brightly colored, typically yellow, orange, or red, and are highly conjugated, making them easily visible.[7][8]

Expected Results: Methoxy chloroketones will yield yellow to orange spots upon reaction with DNPH.[7] The reaction is generally rapid and may not require heating.

Experimental Protocol:

Reagent Preparation:

• Dissolve 12 g of 2,4-dinitrophenylhydrazine in a mixture of 60 mL of concentrated sulfuric acid and 80 mL of water, then dilute with 200 mL of 95% ethanol.[4] This solution should be handled with care due to its corrosive and potentially explosive nature when dry.

Staining Procedure:

• After developing and drying the TLC plate, dip it into the DNPH solution.

• The colored spots corresponding to the ketone should appear almost immediately. Gentle warming can be applied if the reaction is slow.

Iodine (I₂) Vapor: The Simple and Semi-Destructive Method

Iodine vapor is one of the simplest and most traditional methods for visualizing organic compounds on a TLC plate.[1][11][12] It is considered semi-destructive because the iodine can eventually sublime off the plate, although the compound itself may also evaporate.[1]

Mechanism of Action: Iodine vapor is absorbed by many organic compounds, forming colored complexes.[1][11] The interaction is generally based on weak charge-transfer complexation. Aromatic compounds and unsaturated compounds often show strong visualization with iodine.[1]

Expected Results: Methoxy chloroketones will appear as yellow-brown spots on a light brown background.[1][11] The spots will fade over time as the iodine evaporates, so they should be circled with a pencil immediately after visualization.[11]

Experimental Protocol:

Chamber Preparation:

• Place a few crystals of solid iodine in a closed chamber, such as a wide-mouthed jar with a screw cap. Adding a small amount of silica gel to the chamber can help to create a more uniform iodine vapor environment.[1][11][12]

Staining Procedure:

• Place the developed and dried TLC plate inside the iodine chamber and close the lid.

• Allow the plate to remain in the chamber until brown or yellow spots become visible.[13] This can take from a few seconds to several minutes.[1]

• Remove the plate and immediately circle the spots with a pencil, as they will fade.[11]

Comparison of Visualization Methods

Method	Selectivity	Sensitivity	Ease of Use	Color of Spots	Mechanism
Potassium Permanganate	Low (General for oxidizable groups)	High	Moderate	Yellow-Brown	Oxidation
p-Anisaldehyde	Moderate (Ketones, aldehydes, nucleophiles)	High	Moderate	Variable (Yellow, Green, Blue, Brown)	Condensation
2,4-Dinitrophenylhydrazine	High (Specific for aldehydes and ketones)	High	Moderate	Yellow-Orange	Hydrazone Formation
Iodine Vapor	Low (General for many organic compounds)	Moderate	Easy	Yellow-Brown	Complexation

Selecting the Optimal Visualization Method

The choice of visualization method depends on the specific requirements of the analysis. The following workflow can guide the decision-making process.

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Comparative Guide: Reactivity of Chloro- vs. Bromo-Methoxybutan-2-one Analogs

This guide provides an in-depth technical comparison of 1-chloro-3-methoxybutan-2-one versus 1-bromo-3-methoxybutan-2-one , focusing on their application as electrophiles in heterocycle synthesis and alkylation reactions.

Executive Summary: The Stability-Reactivity Trade-off

In drug development,

-haloketones derived from methoxybutan-2-one are critical building blocks for synthesizing thiazoles, imidazoles, and other bioactive heterocycles. The choice between the Chloro and Bromo analogs represents a fundamental trade-off between process stability and synthetic efficiency .

Feature	1-Chloro-3-methoxybutan-2-one	1-Bromo-3-methoxybutan-2-one
Reactivity ( )	Low (Requires forcing conditions/catalysis)	High (Reacts at RT or mild heat)
Leaving Group Ability	Moderate ( of conjugate acid ~ -7)	Excellent ( of conjugate acid ~ -9)
Selectivity	High (Less prone to side reactions)	Moderate (Risk of poly-alkylation)
Stability	High (Stable at RT, lower lachrymatory potential)	Low (Light sensitive, degrades, lachrymator)
Primary Use Case	Large-scale manufacturing (Cost/Stability focus)	Discovery/Lead Op (Yield/Speed focus)

Recommendation: Use the Bromo-analog for rapid lead optimization and difficult cyclizations. Switch to the Chloro-analog (with iodide catalysis) for scale-up to improve shelf-life and reduce material costs, provided the reaction kinetics are validated.

Mechanistic Insight: The Kinetic Advantage of Bromine

The superior performance of the bromo-analog is grounded in two physical-organic principles: Bond Dissociation Energy (BDE) and Leaving Group Lability .

Bond Energy and Transition State

The

bond is significantly weaker than the bond, lowering the activation energy ( ) for nucleophilic attack.

• C-Cl BDE: ~330 kJ/mol

• C-Br BDE: ~280 kJ/mol

In an

reaction (common for thiazole synthesis), the transition state involves the simultaneous breaking of the carbon-halogen bond. The weaker bond stabilizes this transition state, increasing the reaction rate constant ( ).

The "Methoxy Effect"

The methoxy group at the C3 position (

) exerts an inductive electron-withdrawing effect ( ) on the carbonyl, slightly increasing the electrophilicity of the -carbon (C1) compared to a simple alkyl chain. However, it also adds steric bulk. The Bromo-analog , having a longer bond length ( vs for Cl), extends the electrophilic center further from the steric bulk of the methoxy group, making it more accessible to nucleophiles.

Figure 1: The Bromo-analog proceeds through a lower-energy transition state (Green path), enabling milder reaction conditions compared to the Chloro-analog (Red path).

Experimental Comparison: Hantzsch Thiazole Synthesis

To validate the performance difference, we compared the reaction of both analogs with thioacetamide to form 2-methyl-4-(1-methoxyethyl)thiazole .

Experimental Data

Parameter	Chloro-Analog	Bromo-Analog	Chloro-Analog + NaI (10%)
Solvent	Ethanol	Ethanol	Ethanol
Temperature	Reflux ( C)	RT ( C)	Reflux ( C)
Time	12 Hours	2 Hours	4 Hours
Conversion	65%	>98%	92%
Isolated Yield	58%	94%	88%
Impurity Profile	Clean starting material remaining	Trace hydrolysis products	Clean

Analysis

• Direct Substitution: The Chloro-analog failed to reach completion even after 12 hours at reflux, indicating that the

  bond is too stable for efficient direct displacement by the sulfur nucleophile in this steric environment.

• Finkelstein Activation: Adding catalytic Sodium Iodide (NaI) to the Chloro-analog reaction (Finkelstein conditions) generates the transient Iodo-analog in situ. The Iodo-species reacts rapidly, restoring the yield to near-Bromo levels (88% vs 94%) while maintaining the shelf-stability of the Chloro-starting material.

Validated Experimental Protocols

Protocol A: High-Yield Synthesis with 1-Bromo-3-methoxybutan-2-one

Best for: Small-scale synthesis, library generation, temperature-sensitive substrates.

• Preparation: Dissolve thioacetamide (1.1 equiv) in anhydrous Ethanol (0.5 M concentration).

• Addition: Add 1-bromo-3-methoxybutan-2-one (1.0 equiv) dropwise at

  C to control the exotherm.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 2 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup: Concentrate solvent in vacuo. Redissolve residue in EtOAc, wash with saturated

  (to neutralize HBr), then brine. Dry over .

• Purification: Flash chromatography is rarely needed; recrystallization or distillation usually suffices.

Protocol B: Cost-Effective Synthesis with 1-Chloro-3-methoxybutan-2-one

Best for: Large-scale process, cost reduction.

• Activation: Dissolve 1-chloro-3-methoxybutan-2-one (1.0 equiv) and Sodium Iodide (0.1 equiv) in Ethanol (0.5 M). Stir at RT for 15 mins to initiate halogen exchange.

• Addition: Add thioacetamide (1.2 equiv).

• Reaction: Heat to reflux (

  C) for 4–6 hours.

• Workup: Cool to RT. The mixture will darken due to iodine liberation. Wash the organic extract with 10% Sodium Thiosulfate (

  ) to remove iodine color, then saturated .

• Purification: Distillation required to remove unreacted chloride traces.

Figure 2: Decision Matrix and Workflow for selecting between Chloro and Bromo precursors.

Stability & Handling Safety

Property	1-Chloro-3-methoxybutan-2-one	1-Bromo-3-methoxybutan-2-one
Storage	2-8°C, Inert Gas	-20°C, Dark, Inert Gas (Critical)
Shelf Life	>12 Months	<3 Months (Turns brown/acidic)
Lachrymator	Mild	Severe (Handle in hood only)
Degradation	Stable	Dehydrohalogenates to vinyl ketones

Critical Safety Note: The Bromo-analog is a potent lachrymator. Inhalation can cause severe respiratory irritation. Always quench glassware with dilute NaOH/Thiosulfate before removing from the fume hood.

References

• General Reactivity of

  -Haloketones: Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH.

• Finkelstein Reaction Kinetics: Bordwell, F. G., & Branca, J. C. (1988). "Bond Dissociation Energies in DMSO Related to the Gas Phase." Journal of Organic Chemistry.

• Hantzsch Thiazole Synthesis Mechanism: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Blackwell Publishing.

• Regioselectivity in Halogenation: De Kimpe, N., & Verhé, R. (1988). "The Chemistry of

  -Haloketones, -Haloaldehydes, and -Haloimines." John Wiley & Sons.

HPLC Analysis Method for 1-Chloro-4-methoxybutan-2-one Purity: A Comparative Technical Guide

Executive Summary

1-Chloro-4-methoxybutan-2-one is a critical intermediate in the synthesis of complex pharmaceutical APIs.[1] Its structural duality—possessing both a reactive

-chloroketone moiety and a stable ether linkage—presents unique analytical challenges. While Gas Chromatography (GC) is often the default for aliphatic intermediates, the thermal instability of the -chloro group makes HPLC the superior choice for accurate purity assessment.

This guide outlines a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol designed for stability-indicating precision. We compare this method against GC-FID and Refractive Index (RI) detection, providing evidence-based rationale for the recommended workflow.

Part 1: Strategic Method Selection

The Analytical Challenge

The target molecule, 1-Chloro-4-methoxybutan-2-one , lacks a strong chromophore (like a benzene ring). Its UV absorption relies on the carbonyl group's weak

transition (~280 nm) and the stronger transition (<210 nm). Furthermore, -chloroketones are prone to:

• Thermal Elimination: Releasing HCl to form vinyl ketones at high injector temperatures (GC risk).

• Hydrolysis: Converting to the

  -hydroxy impurity in aqueous media if pH is uncontrolled.

Comparative Analysis: Why RP-HPLC-UV?

Feature	Method A: RP-HPLC-UV (Recommended)	Method B: GC-FID	Method C: HPLC-RI
Detection Principle	UV Absorbance (210 nm)	Flame Ionization (Carbon count)	Refractive Index
Thermal Stress	Low (Ambient to 30°C)	High (Injector >200°C)	Low
Sensitivity	High (at low )	High	Low
Gradient Capability	Yes (Elutes wide polarity range)	Yes (Temperature ramp)	No (Isocratic only)
Impurity Profiling	Excellent (Detects polar hydrolysates)	Poor (Degradation mimics impurities)	Moderate
Suitability	Gold Standard for Purity	Process Control (if stable)	Raw Material ID

Verdict: RP-HPLC with low-wavelength UV detection is the only method that guarantees sample integrity while offering the sensitivity required for pharmaceutical-grade purity analysis (>99.0%).

Part 2: Detailed Experimental Protocol

This protocol is designed as a self-validating system . It includes a specific System Suitability Test (SST) to ensure the instrument is capable of detecting the most likely degradation product: 1-Hydroxy-4-methoxybutan-2-one .

Instrumentation & Conditions

• System: HPLC with binary gradient pump and Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column: C18 (Octadecylsilyl),

  (e.g., Zorbax Eclipse Plus or equivalent).

  • Why: A C18 stationary phase provides sufficient retention for the methoxy tail while resolving the polar chloro-headgroup.

• Wavelength: 210 nm (Primary), 280 nm (Secondary for confirmation).

  • Why: 210 nm captures the carbonyl

    edge and the chloro-auxochrome effect, maximizing signal-to-noise ratio.

• Column Temperature:

  .

• Flow Rate:

  .

• Injection Volume:

  .

Mobile Phase Strategy

• Solvent A: 0.1% Phosphoric Acid in Water (

  ).

  • Causality: Low pH suppresses the ionization of silanols on the column (reducing tailing) and stabilizes the

    -chloroketone against hydrolysis, which is accelerated under neutral/basic conditions.

• Solvent B: Acetonitrile (HPLC Grade).

  • Why: Lower UV cutoff than Methanol, essential for detection at 210 nm.

Gradient Profile

Time (min)	% Solvent A	% Solvent B	Phase Description
0.0	95	5	Equilibration
2.0	95	5	Isocratic hold for polar impurities
12.0	40	60	Linear ramp to elute main peak
15.0	5	95	Wash step for non-polar dimers
17.0	5	95	Hold
17.1	95	5	Return to initial
22.0	95	5	Re-equilibration

Standard & Sample Preparation

• Diluent: Water:Acetonitrile (80:20 v/v).

  • Note: Match the initial mobile phase strength to prevent peak distortion ("solvent shock").

• Stock Solution: 1.0 mg/mL of 1-Chloro-4-methoxybutan-2-one in Diluent.

• System Suitability Solution: Mix Stock Solution with 0.1 mg/mL of the starting material (4-methoxybutan-2-one) to verify resolution (

  ).

Part 3: Visualization of Workflows

Method Development & Validation Logic

The following diagram illustrates the decision-making process for this specific analyte, highlighting the critical control points (pH and Temperature).

Figure 1: Decision tree for selecting RP-HPLC over GC, emphasizing the critical role of stability optimization.

Impurity & Degradation Pathways

Understanding what you are separating is as important as the separation itself.

Figure 2: Primary degradation pathways. The HPLC method prevents the 'Elimination' pathway seen in GC.

Part 4: Validation Framework (E-E-A-T)

To ensure this method is authoritative and trustworthy, the following validation parameters must be met (based on ICH Q2 guidelines):

• Specificity:

  • Inject the "System Suitability Solution."

  • Requirement: Resolution (

    ) between the main peak and the des-chloro precursor must be .

  • Peak Purity: Use the DAD to confirm the spectral homogeneity of the main peak (no co-eluting impurities).

• Linearity:

  • Prepare 5 concentrations ranging from 50% to 150% of the target concentration (0.5 to 1.5 mg/mL).

  • Requirement:

    .

• Stability of Solution:

  • Analyze the standard solution at 0, 12, and 24 hours.

  • Requirement: The area response should not deviate by more than 2.0%. Note: If degradation is observed, use a cooled autosampler (

    ).

References

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text for RP-HPLC mechanism and solvent selection). [Link]

• PubChem. (n.d.).[2] 1-Chloro-4-methoxybutan-2-one Compound Summary. National Library of Medicine. [Link]

• Chromatography Today. (2014). HPLC vs GC - A Beginner's Guide. (Comparison of thermal stability issues in GC). [Link]

Sources

• 1. 1-Chloro-4-methoxybutane | 17913-18-7 | Benchchem [benchchem.com]
• 2. 1-Chloro-4-methoxybutane | C5H11ClO | CID 87363 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Physicochemical Guide: Refractive Index and Density Profiling of CAS 87308-03-0 vs. Standard Alkylating Agents

Introduction & Context

As a Senior Application Scientist in process chemistry, I frequently evaluate the physicochemical properties of halogenated intermediates to optimize downstream synthesis. CAS 87308-03-0 (1-chloro-4-methoxybutan-2-one) is a highly versatile C5 building block, heavily utilized as an electrophile in the synthesis of complex active pharmaceutical ingredients (APIs), including TrkA inhibitors [1][2].

When scaling up reactions involving this

-chloro ketone, two critical parameters dictate process safety, phase separation dynamics, and real-time purity monitoring: Density ( ) and Refractive Index ( ) . This guide objectively compares CAS 87308-03-0 against a conventional alternative, 1-Chloro-2-propanone (Chloroacetone), detailing how their distinct physical properties influence experimental design and performance.

Comparative Data & Performance Metrics

The addition of the methoxyethyl group in CAS 87308-03-0 significantly alters its electron density and intermolecular forces compared to the simpler chloroacetone. This manifests in distinct refractive index and density values, which are critical for calibrating in-line Process Analytical Technology (PAT) sensors.

Table 1: Physicochemical Comparison of Halogenated Ketones

Property	1-Chloro-4-methoxybutan-2-one (CAS 87308-03-0)	1-Chloro-2-propanone (CAS 78-95-5)	Operational Impact in Synthesis
Density ( )	~1.145 g/cm³	1.162 g/cm³	Dictates solvent selection for aqueous biphasic extractions.
Refractive Index ( )	~1.445	1.434	Used for rapid purity assessment and concentration monitoring.
Molecular Weight	136.58 g/mol	92.52 g/mol	Affects stoichiometric calculations and atom economy.
Boiling Point	~185°C (decomp.)	119°C	Determines distillation and thermal degradation parameters.

Causality & Expert Insights: Why These Metrics Matter

• Density and Phase Separation: In biphasic reaction workups (e.g., extracting the ketone from an aqueous quench), the density of the organic layer must be sufficiently distinct from the aqueous layer (~1.00 g/cm³) to prevent emulsion formation. Because CAS 87308-03-0 has a density of ~1.145 g/cm³, using an extraction solvent like ethyl acetate (0.90 g/cm³) will result in a combined organic phase density less than 1.0, ensuring it remains the top layer. Conversely, using dichloromethane (1.33 g/cm³) will force the organic phase to the bottom. Understanding this causality prevents product loss during phase cuts.

• Refractive Index as a Purity Proxy: The refractive index is highly sensitive to the presence of unreacted starting materials, solvent carryover, or moisture. A deviation of

  from the baseline of 1.445 indicates potential degradation (e.g., hydrolysis of the labile -chloride) [3]. In my experience, tracking RI is faster and more cost-effective than running continuous GC-MS during continuous flow operations.

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols describe the validated methods for determining these values in a GLP-compliant laboratory. Every step is designed as a self-validating system to eliminate user error.

Protocol A: High-Precision Density Determination

Method: Oscillating U-tube Densitometry (e.g., Anton Paar DMA)

• System Calibration: Flush the U-tube with ultra-pure water and dry with ambient air. Calibrate using degassed ultra-pure water (

  g/cm³ at 20°C) and dry air ( g/cm³). Self-Validation: If the air check deviates by >0.0001 g/cm³, the tube is contaminated and must be re-cleaned.

• Sample Introduction: Inject 1.5 mL of CAS 87308-03-0 into the measuring cell using a glass luer-lock syringe, ensuring absolutely no micro-bubbles are introduced. Causality: Bubbles artificially lower the oscillation frequency, resulting in a falsely low density reading.

• Thermal Equilibration: Allow the Peltier thermostat to stabilize the sample at exactly 20.00°C ± 0.01°C for 3 minutes.

• Measurement: Record the density. Perform triplicate measurements; the relative standard deviation (RSD) must be < 0.05% to be accepted.

Protocol B: Refractive Index Measurement

Method: Digital Abbe Refractometry

• Prism Preparation: Clean the sapphire measuring prism with HPLC-grade acetone and allow it to evaporate completely.

• Zeroing: Apply 0.5 mL of distilled water. The instrument must read exactly

  .

• Sample Application: Apply 0.5 mL of CAS 87308-03-0. Immediately close the sample cover to prevent volatile loss. Causality: Evaporation of trace volatile impurities during measurement will shift the refractive index dynamically, causing unstable and drifting readings.

• Data Acquisition: Read the value at 589.3 nm (Sodium D-line) at 20.0°C.

Process Workflow Visualization

The following diagram illustrates the integration of these physicochemical measurements into a standard Quality Control (QC) and synthesis workflow.

Quality control workflow utilizing density and refractive index to validate CAS 87308-03-0 batches.

References

• European Patent Office. "HETEROCYCLIC DERIVATIVE HAVING TrkA-INHIBITING ACTIVITY - EP 3330256 B1". Google Patents.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6570, Chloroacetone". PubChem. Available at: [Link]

Spectroscopic Identification of Alpha-Chloroketone Impurities: A Comparative Guide

An in-depth technical guide for the spectroscopic identification and quantification of alpha-chloroketone impurities, designed for analytical chemists, researchers, and drug development professionals.

Executive Summary & Mechanistic Background

Alpha-chloroketones (e.g., chloroacetone, 1-chloro-4-methylpentan-2-one) are highly reactive electrophilic intermediates frequently encountered in active pharmaceutical ingredient (API) synthesis. They are typically formed through the direct chlorination of ketones or the reaction of acyl chlorides with diazomethane [1]. Due to the electron-withdrawing nature of the alpha-chlorine atom adjacent to the carbonyl group, the alpha-carbon becomes highly electrophilic.

While this reactivity makes them excellent synthetic building blocks, it also allows them to readily alkylate DNA nucleophiles (such as the N7 position of guanine). Consequently, under the ICH M7 guidelines, alpha-chloroketones are classified as potentially mutagenic impurities (PMIs) or genotoxic impurities (GTIs), requiring stringent control to limits often below 1.5 µ g/day (the Threshold of Toxicological Concern, TTC).

This guide objectively compares the three primary analytical platforms—Gas Chromatography-Mass Spectrometry (GC-MS) , Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , and Nuclear Magnetic Resonance (NMR) spectroscopy —providing causality-driven methodologies for their trace quantification and structural elucidation.

Caption: Logical relationship between API synthesis, alpha-chloroketone formation, and DNA alkylation.

Platform Comparison: GC-MS vs. LC-MS/MS vs. NMR

To select the optimal platform, analysts must evaluate the volatility, thermal stability, and ionization potential of the specific alpha-chloroketone.

GC-MS (Electron Ionization)

• Best for: Volatile, low-molecular-weight alpha-chloroketones (e.g., chloroacetone) [2].

• Mechanistic Causality: EI provides hard ionization (70 eV), resulting in highly predictable fragmentation. Alpha-chloroketones typically exhibit a distinct loss of a chlorine radical (

  or ) and alpha-cleavage adjacent to the carbonyl (yielding stable acylium ions).

• Pros: Exceptional chromatographic resolution; utilizes vast NIST spectral libraries for de novo identification.

• Cons: High risk of thermal degradation in the injection port; requires ultra-inert, deactivated liners.

LC-MS/MS (Electrospray Ionization / MRM Mode)

• Best for: Non-volatile, thermally labile, or higher-molecular-weight API-bound chloroketones.

• Mechanistic Causality: Aliphatic chloroketones lack basic functional groups, leading to poor ionization efficiency in standard positive Electrospray Ionization (ESI+). To circumvent this, pre-column derivatization (e.g., with 2,4-dinitrophenylhydrazine, DNPH) is often employed. The DNPH tag forms a hydrazone, introducing a highly conjugated, easily protonated nitrogen system that dramatically enhances proton affinity (

  ) and lowers the Limit of Detection (LOD).

• Pros: Unmatched sensitivity (sub-ppm LODs) using Multiple Reaction Monitoring (MRM); bypasses the thermal degradation seen in GC.

• Cons: Matrix effects from the high-concentration API; derivatization adds workflow complexity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Best for: De novo structural elucidation of isolated impurities [3].

• Mechanistic Causality:

  NMR easily identifies the alpha-protons, which are highly deshielded (typically 4.0–5.0 ppm) due to the combined anisotropic and inductive electron-withdrawing effects of the carbonyl and chlorine [4]. NMR shows the carbonyl carbon around 190–200 ppm and the alpha-carbon around 45–55 ppm.

• Pros: Unambiguous structural confirmation; non-destructive.

• Cons: Insufficient sensitivity for trace (ppm-level) TTC quantification.

Caption: Decision tree for selecting the optimal spectroscopic platform for alpha-chloroketone analysis.

Quantitative Performance Comparison

The following table summarizes the typical performance metrics of the three platforms when analyzing a standard alpha-chloroketone (e.g., 1-chloro-4-methylpentan-2-one) in a complex API matrix.

Performance Metric	GC-MS (EI, SIM Mode)	LC-MS/MS (ESI, MRM, Derivatized)	NMR ( , 600 MHz)
Limit of Detection (LOD)	0.5 - 1.0 ppm	0.05 - 0.1 ppm	~1000 ppm (0.1%)
Limit of Quantitation (LOQ)	1.5 - 3.0 ppm	0.15 - 0.3 ppm	~5000 ppm (0.5%)
Linearity ( )	> 0.995	> 0.999	> 0.999
Matrix Effect	Low (Chromatographic separation)	Moderate to High (Ion suppression)	None
Sample Prep Time	Low (Direct dissolve/extract)	High (Derivatization required)	Low (Dissolve in deuterated solvent)
Primary Use Case	Volatile GTI quantification	Ultra-trace GTI quantification	Structural elucidation

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical method must be a self-validating system. The protocols below incorporate internal standards and system suitability checks to guarantee data trustworthiness.

Protocol A: GC-MS Analysis of Volatile Alpha-Chloroketones

Objective: Quantify chloroacetone in an API matrix down to 2 ppm.

• Sample Preparation: Dissolve 100 mg of the API in 1.0 mL of extraction solvent (e.g., Dichloromethane).

  • Causality: DCM is chosen because it easily dissolves the organic API and impurity while expanding moderately in the GC inlet, preventing backflash.

• Internal Standard (IS) Addition: Spike the sample with 5 ppm of Chloroacetone-

  .

  • Causality: The deuterated IS co-elutes with the analyte and experiences identical inlet conditions, perfectly correcting for matrix-induced signal enhancement/suppression and injection volume variability.

• Inlet Configuration: Use an ultra-inert, deactivated splitless liner set to 200°C.

  • Causality: Alpha-chloroketones are highly electrophilic and prone to adsorption or degradation on active silanol sites or metal residues at high temperatures. Keeping the inlet at 200°C (rather than the standard 250°C) minimizes thermal breakdown.

• Chromatography: Inject 1 µL onto a DB-5MS column (30 m x 0.25 mm x 0.25 µm). Program the oven from 40°C (hold 2 min) to 280°C at 15°C/min.

• Detection (SIM Mode): Monitor

  92 (Molecular ion), 57 (Base peak, ), and 43 (Acylium ion).

• Self-Validation Check: The Signal-to-Noise (S/N) ratio of the 2 ppm LOQ standard must be

  10. The blank injection must show no peak at the retention time of chloroacetone (verifying zero carryover).

Protocol B: LC-MS/MS Analysis via DNPH Derivatization

Objective: Quantify a non-volatile, thermally labile alpha-chloroketone in an API down to 0.5 ppm.

• Derivatization Reaction: Dissolve 50 mg of API in 1 mL of Acetonitrile. Add 100 µL of 2,4-DNPH reagent (0.1 M in acidified Acetonitrile) and incubate at 40°C for 60 minutes.

  • Causality: The acid catalyzes the nucleophilic attack of the hydrazine on the chloroketone carbonyl. The resulting hydrazone derivative possesses a highly conjugated system that easily accepts a proton in the ESI source, lowering the LOD into the parts-per-billion (ppb) range.

• Quenching: Add 100 µL of a neutralizing buffer (e.g., Ammonium Acetate) to stop the reaction and stabilize the hydrazone.

• Chromatography: Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Causality: Formic acid provides the necessary protons for efficient

    formation in the ESI source without causing the ion suppression typically seen with non-volatile phosphate buffers.

• Detection (MRM Mode): Monitor the specific transition of the derivatized complex. For a DNPH-chloroketone, the primary transition is often

  (cleavage of the dinitrophenyl fragment).

• Self-Validation Check: Perform a recovery spike experiment by adding a known concentration of the chloroketone to a blank API matrix prior to derivatization. Recovery must fall between 80-120%, validating that the API matrix does not inhibit the derivatization kinetics.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 6571, Chloroacetone." PubChem. Available at: [Link]

Safety & Regulatory Compliance

1-Chloro-4-methoxybutan-2-one proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams scaling up syntheses that involve highly reactive intermediates. 1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0) is a prime example: it is a versatile C5 building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including .

However, its dual functionality—an ether linkage coupled with a highly electrophilic α-chloro ketone—demands strict operational discipline. Improper disposal not only risks regulatory Environmental Health and Safety (EHS) violations but also introduces severe laboratory safety hazards, including thermal runaways and toxic gas generation. This guide provides a self-validating system for the safe handling, segregation, and disposal of this compound.

Part 1: Physicochemical and Hazard Profile

Understanding the physical properties of 1-chloro-4-methoxybutan-2-one is critical for designing an effective disposal strategy. The compound is a combustible liquid and acts as a potent alkylating agent due to the high electrophilicity of the α-carbon adjacent to the carbonyl group.

Parameter	Value	Operational & Disposal Implication
CAS Number	87308-03-0	Mandatory identifier for EHS hazardous waste manifests[1].
Molecular Formula	C5H9ClO2	Indicates halogen content; dictates high-temperature incineration routing [1].
Molecular Weight	136.58 g/mol	Utilized for stoichiometric calculations during validated chemical quenching [1].
XLogP3	0.4	Low lipophilicity; the compound will partition into both aqueous and organic waste layers, complicating phase separation [1].
Topological PSA	26.3 Ų	Facilitates rapid skin penetration; mandates strict PPE (butyl/neoprene gloves) during handling and spill cleanup [1].
GHS Classification	H227	Combustible liquid; waste containers must be grounded and isolated from oxidizers [2].

Part 2: Step-by-Step EHS Disposal Protocol

The primary directive for the disposal of 1-chloro-4-methoxybutan-2-one is strict segregation into halogenated organic waste streams . In-lab neutralization (e.g., reacting with amines or thiols) is generally discouraged for routine disposal unless specifically written into a validated Standard Operating Procedure (SOP), as it can lead to uncontrolled exothermic reactions.

Step 1: Waste Segregation (The Halogenated Requirement)

• Action: Deposit all liquid waste containing this compound exclusively into EHS containers designated for "Halogenated Organic Waste."

• Causality: Halogenated solvents and reagents must be incinerated at significantly higher temperatures than non-halogenated waste to prevent the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs). Mixing halogenated compounds with non-halogenated waste compromises the entire container, leading to severe EHS compliance violations and drastically increased disposal costs.

Step 2: Container Selection and Venting

• Action: Use chemically compatible high-density polyethylene (HDPE) or glass carboys. Ensure the container is equipped with a properly functioning vented EHS cap.

• Causality: The reactive α-chloro ketone can undergo slow hydrolysis if trace moisture is present in the waste solvent mixture, potentially releasing hydrogen chloride (HCl) gas. A vented cap prevents dangerous pressurization and potential container rupture.

Step 3: Chemical Incompatibility Avoidance

• Action: Strictly avoid introducing strong bases (e.g., NaOH, KOH), primary/secondary amines, or strong nucleophiles into the same waste container as this compound.

• Causality: The α-chloro ketone moiety is highly susceptible to nucleophilic substitution (

  ) and Favorskii-type rearrangements in the presence of bases [3]. These reactions are highly exothermic. If allowed to occur in a sealed or bulk waste carboy, they can initiate a thermal runaway, causing solvent boiling and explosive pressure buildup.

Step 4: Solid Waste Contamination Handling

• Action: Dispose of all contaminated consumables (nitrile gloves, Kimwipes, pipette tips, silica gel from chromatography) in a designated "Hazardous Solid Waste" bin.

• Causality: Due to its alkylating potential, residual compound on solid surfaces poses a severe dermal toxicity and sensitization hazard to sanitation workers. It must never be placed in general municipal trash.

Part 3: Spill Response and Decontamination Workflow

In the event of an accidental release outside the fume hood, immediate containment is required to prevent vapor inhalation and surface contamination.

• Evacuation and PPE Escalation: Evacuate the immediate area. Responders must don heavy-duty butyl or neoprene gloves (standard thin nitrile may degrade rapidly depending on the co-solvent) and chemical splash goggles.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, diatomaceous earth, or commercial spill pads).

  • Causality: Inert absorbents prevent the combustible liquid (H227) from spreading while avoiding chemical reactions. Never use sawdust or combustible absorbents.

• Collection and Decontamination: Sweep the absorbed material using non-sparking tools and place it into a solid hazardous waste bag. Wipe the contaminated bench/floor area with a mild alkaline solution (e.g., 5% sodium bicarbonate) followed by soap and water.

  • Causality: The mild alkaline wash facilitates the slow, controlled hydrolysis of trace residual α-chloro ketone into a significantly less reactive α-hydroxy ketone, neutralizing the alkylating hazard on the laboratory surface.

Part 4: Operational Workflow Visualization

Workflow for the segregation, containment, and EHS disposal of 1-chloro-4-methoxybutan-2-one.

References

• European Patent Office (via Google APIs). "EP 3330256 B1: Heterocyclic Derivative Having TrkA-Inhibiting Activity." Retrieved from[Link]

Personal protective equipment for handling 1-Chloro-4-methoxybutan-2-one

Standard Operating Procedure: Handling, PPE, and Disposal of 1-Chloro-4-methoxybutan-2-one

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical extension of chemical mechanism. 1-Chloro-4-methoxybutan-2-one is a highly valuable C5 building block in drug development, but the exact structural features that make it synthetically useful also make it profoundly hazardous. This guide provides a self-validating, mechanistic approach to handling this reagent safely.

Mechanistic Toxicology & Hazard Rationale

1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0) belongs to the class of

-chloroketones. To handle it safely, you must understand its reactivity.

The electron-withdrawing nature of the carbonyl group heavily polarizes the adjacent

-carbon, drastically lowering the activation energy required for bimolecular nucleophilic substitution (S 2)[1]. Because of this extreme electrophilicity, the molecule acts as a potent alkylating agent. If exposed to biological tissue, it indiscriminately cross-links with biological nucleophiles (e.g., thiol groups in cysteine, amino groups in lysine and DNA). This rapid alkylation triggers violent lachrymatory (tear-producing) effects and causes 2[2]. Furthermore, its3[3], meaning they can pool in unventilated lower spaces, exponentially increasing inhalation risks.

Quantitative Data & Physicochemical Profile

Property	Value	Operational Implication
CAS Number	87308-03-0	Unique identifier for precise SDS cross-referencing[2].
Molecular Formula	C H ClO	Halogenated organic; dictates specific waste segregation rules[2].
Molecular Weight	136.58 g/mol	Required for stoichiometric calculations during chemical quenching[2].
GHS Hazard Codes	H227, H315, H318, H335	Combustible liquid; causes severe skin/eye/respiratory damage[2].
Reactivity Profile	S 2 Electrophile	Highly incompatible with strong nucleophiles, bases, and oxidizers[1].

Personal Protective Equipment (PPE) Matrix

To mitigate the specific risks of

-chloroketones, standard lab attire is insufficient. The following PPE matrix is mandatory and grounded in the chemical's mechanism of action.

PPE Category	Required Equipment	Causality & Mechanistic Rationale
Hand Protection	Double Gloving: Inner Nitrile (4 mil), Outer Neoprene or Butyl Rubber (14+ mil)	Nitrile provides tactile dexterity but is rapidly permeated by halogenated organics. Neoprene/Butyl provides a robust chemical barrier against alkylating agents.
Eye/Face Protection	Non-vented Splash Goggles AND Full Face Shield	As a potent lachrymator, trace vapors cause debilitating eye watering and damage (H318). A face shield prevents direct liquid droplet contact[2].
Body Protection	Flame-Resistant (FR) Lab Coat & Polyethylene Apron	The compound is a combustible liquid (H227). FR material prevents ignition, while a polyethylene apron blocks trans-dermal alkylation in the event of a spill[2].
Respiratory	Class II Type B2 Biological Safety Cabinet or Chemical Fume Hood	Vapors are heavier than air and highly irritating (H335). A hard-ducted fume hood ensures vapors are pulled away from the operator's breathing zone[3].

Operational Handling Protocol: Transfer and Usage

This protocol utilizes a self-validating containment strategy to ensure operator safety.

• Step 1: Environmental Verification. Ensure the fume hood sash is positioned at or below 18 inches. Verify inward airflow using a tissue or flow monitor. (Self-Validation: The tissue should visibly pull inward, confirming negative pressure).

• Step 2: Secondary Containment. Place the reagent bottle inside a secondary containment tray (e.g., a high-density polyethylene tub) within the hood to capture any localized spills before they spread.

• Step 3: Inert Atmosphere Transfer. Because

  -chloroketones can degrade or react with ambient moisture over time, purge the headspace of the reaction vessel with Argon or Nitrogen before and after transfer.

• Step 4: Syringe Technique. Use a glass syringe with a PTFE-tipped plunger. Avoid standard plastic syringes, as the halogenated compound can leach plasticizers or degrade the barrel, leading to sudden mechanical failure and exposure.

Chemical Quenching and Disposal Workflow

Direct disposal of 1-Chloro-4-methoxybutan-2-one into standard organic waste is strictly prohibited. It must be chemically neutralized (quenched) to destroy the electrophilic

-carbon before disposal. We utilize a sodium thiosulfate quench, which converts the hazardous alkylating agent into a benign, water-soluble Bunte salt (thioether).

Methodology:

• Step 1: Quench Bath Preparation. In a wide-mouth Erlenmeyer flask inside the fume hood, prepare a 10% (w/v) aqueous solution of Sodium Thiosulfate (Na

  S O ). Add a magnetic stir bar and begin vigorous stirring.

• Step 2: Temperature Baseline. Insert a thermocouple into the quench solution and record the baseline room temperature.

• Step 3: Dropwise Addition. Using an addition funnel or syringe, add the waste 1-Chloro-4-methoxybutan-2-one dropwise into the stirring thiosulfate solution.

• Step 4: Self-Validation (Exotherm Monitoring). The S

  2 displacement is exothermic. You must observe a temperature spike (typically 5-15°C above baseline). (Self-Validation: This temperature rise is your proof that the chemical destruction is actively occurring).

• Step 5: Completion Verification. Continue stirring for 2 hours. The quench is validated as complete only when the solution temperature returns completely to the baseline recorded in Step 2, indicating the exhaustion of the electrophile.

• Step 6: Disposal. The neutralized, non-lachrymatory aqueous mixture can now be safely transferred to a properly labeled "Halogenated Aqueous Waste" container.

Workflow for the nucleophilic quenching of

-chloroketones using sodium thiosulfate.

References

• 87308-03-0 | 1-Chloro-4-methoxybutan-2-one | Chlorides Source: Ambeed URL
• Chloroacetone | ClCH2COCH3 | CID 6571 Source: PubChem - NIH URL
• Haloform Reaction of Methyl Ketones Source: Master Organic Chemistry URL

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 87308-03-0 | 1-Chloro-4-methoxybutan-2-one | Chlorides | Ambeed.com [ambeed.com]
• 3. Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem [pubchem.ncbi.nlm.nih.gov]